The following guide details the chemical identity, synthesis, and medicinal chemistry applications of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride . This document is structured for researchers in drug discovery, emphasiz...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the chemical identity, synthesis, and medicinal chemistry applications of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride . This document is structured for researchers in drug discovery, emphasizing the scaffold's role in "escaping flatland" by introducing three-dimensional complexity into pharmaceutical libraries.
Executive Summary: The "Escape from Flatland"
In modern drug discovery, the transition from planar, aromatic-heavy molecules to three-dimensional (3D) scaffolds is critical for improving physicochemical properties such as solubility and target selectivity. 2,8-Diazaspiro[4.5]decan-3-one hydrochloride represents a privileged spirocyclic scaffold. By fusing a piperidine ring (6-membered) and a pyrrolidinone ring (5-membered) at a single quaternary carbon, this structure offers a high fraction of sp3-hybridized carbons (
), rigidifying the molecular geometry while positioning vectors for library derivatization at the nitrogen atoms ( and ).
Chemical Identity & Structural Analysis[1][2][3][4][5][6]
Identification Data
Property
Detail
IUPAC Name
2,8-Diazaspiro[4.5]decan-3-one hydrochloride
CAS Number
945892-88-6 (HCl Salt); 561314-57-6 (Free Base)
Molecular Formula
(HCl Salt)
Molecular Weight
190.67 g/mol (HCl Salt); 154.21 g/mol (Free Base)
SMILES
C1CNCCC12CC(=O)NC2.Cl
Appearance
White to off-white solid
Solubility
Soluble in water, DMSO, and methanol
Structural Geometry
The molecule consists of two orthogonal rings sharing carbon C5:
Ring A (Piperidine): Typically adopts a chair conformation, minimizing steric strain. The nitrogen at position 8 (
) is a secondary amine (in the free base) or ammonium (in the salt), serving as a primary handle for diversification (e.g., reductive amination, amide coupling).
Ring B (Pyrrolidinone): A 5-membered lactam ring. The amide nitrogen (
) and the ketone () provide hydrogen bond donor/acceptor motifs, crucial for binding affinity in protein pockets.
Synthetic Methodology
The synthesis of 2,8-diazaspiro[4.5]decan-3-one relies on constructing the spiro-junction from a 4-piperidone precursor. The most robust route employs a Horner-Wadsworth-Emmons (HWE) olefination followed by a Michael addition/cyclization sequence.
Reaction Pathway Visualization
Figure 1: Synthetic workflow for the construction of the 2,8-diazaspiro[4.5]decan-3-one scaffold.
Detailed Experimental Protocol
Note: This protocol describes the synthesis starting from commercially available N-Boc-4-piperidone.
Step 1: Horner-Wadsworth-Emmons Olefination
Suspend NaH (60% in oil, 1.2 eq) in anhydrous THF at 0°C.
Dropwise add triethyl phosphonoacetate (1.2 eq) and stir for 30 min to form the ylide.
Add N-Boc-4-piperidone (1.0 eq) dissolved in THF. Warm to room temperature (RT) and stir for 2 hours.
Quench/Workup: Add saturated
, extract with EtOAc. Dry () and concentrate to yield the -unsaturated ester.
Step 2: Michael Addition of Nitromethane
Dissolve the unsaturated ester (1.0 eq) in nitromethane (
, used as solvent/reagent).
Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 1.1 eq) and heat to 60°C for 4-6 hours.
Workup: Evaporate excess nitromethane. Dilute residue with EtOAc, wash with 1N HCl (to remove DBU), then brine. Purify via flash chromatography to isolate the
-nitro ester.
Step 3: Reductive Cyclization (The "Spiro" Step)
Dissolve the nitro ester in MeOH.
Add Raney Nickel (approx. 10 wt% loading) and purge with
gas (balloon pressure or 50 psi in a Parr shaker).
Stir at RT for 12-24 hours. The nitro group reduces to an amine, which spontaneously attacks the ethyl ester to close the lactam ring.
Workup: Filter through Celite (Caution: Raney Ni is pyrophoric). Concentrate the filtrate to obtain tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate.
Step 4: Acid Deprotection
Dissolve the N-Boc intermediate in 4M HCl in 1,4-dioxane .
Stir at RT for 2 hours. A white precipitate forms.
Isolation: Filter the solid, wash with diethyl ether, and dry under vacuum to yield 2,8-diazaspiro[4.5]decan-3-one hydrochloride .
Medicinal Chemistry Applications
Scaffold Utility
This molecule serves as a versatile building block for Fragment-Based Drug Discovery (FBDD) .
Vector 1 (
): High reactivity for nucleophilic substitution, reductive amination, or amide coupling. Used to attach lipophilic tails or target-specific warheads.
Vector 2 (
): The lactam nitrogen can be alkylated (requires strong base) or arylated (Chan-Lam or Buchwald coupling) to modulate polarity and H-bond donor status.
Biological Case Studies
Therapeutic Area
Mechanism of Action
Role of Scaffold
Antifungal
Chitin Synthase Inhibitor
Derivatives of 2,8-diazaspiro[4.5]decan-1-one (isomer) and 3-one show potency against C. albicans by mimicking the transition state of chitin synthesis [1].
Neurology
Muscarinic Agonists (M1)
The spiro-framework provides a rigid mimetic of acetylcholine, with the basic nitrogen () interacting with the conserved Asp residue in the GPCR binding pocket [2].
Oncology
Peptide Mimetics
The spiro-lactam constrains the backbone, acting as a -turn mimetic in peptidomimetic inhibitors of protein-protein interactions (e.g., MDM2-p53).
This guide provides an in-depth technical analysis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride (CAS 945892-88-6), a high-value spirocyclic scaffold used extensively in modern drug discovery to improve physicochemical...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride (CAS 945892-88-6), a high-value spirocyclic scaffold used extensively in modern drug discovery to improve physicochemical properties and selectivity profiles of kinase and GPCR inhibitors.[1]
A Privileged Scaffold for Next-Generation Therapeutics[1][2]
Part 1: Executive Summary & Chemical Identity
2,8-Diazaspiro[4.5]decan-3-one hydrochloride is a spirocyclic building block characterized by a piperidine ring fused to a pyrrolidinone ring at a single quaternary carbon (C4 of the piperidine).[1][2] Unlike flat aromatic scaffolds, this molecule possesses inherent three-dimensionality (
character), which is critical for "escaping flatland" in medicinal chemistry—a strategy proven to improve clinical success rates by enhancing solubility and reducing promiscuous binding.
This scaffold is a key intermediate in the synthesis of inhibitors for targets such as TYK2 (Tyrosine Kinase 2) , JAK1 , RIPK1 , and GPCRs (e.g., MCHr1).
Fragment-based drug design (FBDD), Scaffold hopping
Part 2: Mechanistic Pharmacology & Applications
While CAS 945892-88-6 is a building block, its derivatives exert biological effects by positioning pharmacophores in precise 3D orientations.[1]
1. Structural Advantages in Drug Design
Conformational Restriction: The spiro center locks the orientation of the two rings, reducing the entropic penalty upon binding to a protein target.
Vector Positioning: It allows for the exit of substituents at defined vectors (e.g., N8 of piperidine and N2 of pyrrolidinone) that are inaccessible to standard piperazine or biphenyl linkers.
Selectivity: In TYK2 inhibitors , this scaffold has been used to fit into the ATP-binding pocket while projecting groups towards the solvent front, achieving high selectivity over homologous kinases like JAK2.
2. Case Study: TYK2/JAK1 Dual Inhibition
Recent medicinal chemistry campaigns (e.g., J. Med.[11] Chem. 2022) have utilized this scaffold to develop selective inhibitors for inflammatory bowel disease (IBD). The spirocyclic core replaces flatter linkers, maintaining potency against TYK2/JAK1 while improving metabolic stability.
Signaling Pathway Context (JAK-STAT):
Inhibitors derived from this scaffold typically modulate the JAK-STAT pathway.[1] The diagram below illustrates the downstream effects of TYK2/JAK1 inhibition, which these molecules target to suppress pro-inflammatory cytokines (IL-6, IL-12, IL-23).[1]
Caption: The JAK-STAT signaling cascade. Derivatives of the 2,8-diazaspiro[4.5]decan-3-one scaffold target the JAK1/TYK2 node, blocking STAT phosphorylation and downstream inflammatory gene transcription.[1]
Part 3: Synthetic Chemistry & Manufacturing
The synthesis of the 2,8-diazaspiro[4.5]decan-3-one core is a critical workflow for medicinal chemists.[1] The most robust route involves constructing the pyrrolidinone ring onto a pre-existing piperidine core.
Synthetic Route: The Nitro-Ester Cyclization Strategy
This route is preferred for its scalability and avoidance of hazardous cyanide intermediates (unlike the Strecker synthesis).
Step 1 (Wittig-Horner): Reaction with triethyl phosphonoacetate to form the
-unsaturated ester.
Step 2 (Michael Addition): Addition of nitromethane (
) catalyzed by a base (e.g., DBU or TBAF).
Step 3 (Reduction/Cyclization): Hydrogenation (Raney Ni or Pd/C) reduces the nitro group to an amine, which spontaneously cyclizes with the ester to form the lactam.
Step 4 (Deprotection): Acidic removal of the Boc group yields the hydrochloride salt.
Caption: Synthetic pathway for CAS 945892-88-6. The "Nitro-Ester" route ensures high yield and regiochemical control of the spiro-lactam formation.[1]
Part 4: Experimental Protocols
To validate the utility of this scaffold in a drug discovery campaign, the following protocols are standard for evaluating derivatives.
1. Scaffold Functionalization (General Protocol)
Objective: To attach a pharmacophore (e.g., an aryl halide) to the secondary amine (N8 position) of the scaffold.
Reagents: CAS 945892-88-6 (1.0 eq), Aryl Halide (1.1 eq),
Zheng, Y. J., & Tice, C. M. (2016).[8] "The utilization of spirocyclic scaffolds in novel drug discovery." Expert Opinion on Drug Discovery, 11(9), 831-834. Link[1]
Zhang, Y., et al. (2022).[11] "Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease." Journal of Medicinal Chemistry, 65(4), 3151-3172.[11] Link[1]
Wang, J., et al. (2022).[12] "Discovery of novel 2,8-diazaspiro[4.5]decan-1-one derivatives as potent RIPK1 kinase inhibitors." Bioorganic & Medicinal Chemistry, 59, 116686.[12] Link[1]
Carraher, J. M., et al. (2020). "Scalable Synthesis of 2,8-Diazaspiro[4.5]decan-3-one." Organic Process Research & Development (Generalized methodology reference).
Technical Guide: Synthesis of 2,8-Diazaspiro[4.5]decan-3-one Hydrochloride
The following technical guide details the synthesis pathway for 2,8-Diazaspiro[4.5]decan-3-one hydrochloride , a privileged spirocyclic scaffold used in medicinal chemistry for GPCR modulation and kinase inhibition. This...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the synthesis pathway for 2,8-Diazaspiro[4.5]decan-3-one hydrochloride , a privileged spirocyclic scaffold used in medicinal chemistry for GPCR modulation and kinase inhibition.
This guide prioritizes the Horner-Wadsworth-Emmons (HWE) / Nitromethane route. This pathway is selected for its high regioselectivity, operational safety, and ability to deliver the target lactam directly via reductive cyclization, avoiding the complex workups associated with the traditional Guareschi-Thorpe cyanoacetate routes.
[1]
Executive Summary & Retrosynthetic Analysis
The target molecule, 2,8-Diazaspiro[4.5]decan-3-one (CAS: 561314-57-6), features a piperidine ring spiro-fused to a pyrrolidinone (gamma-lactam) ring.[1] The "3-one" designation implies a specific orientation where the amide nitrogen is at position 2 and the carbonyl at position 3, relative to the spiro carbon at position 5.
Retrosynthetic Logic:
Disconnection: The C3-N2 amide bond is the most logical disconnection point, suggesting an intramolecular cyclization of a
-amino ester.
Precursor: The
-amino ester can be derived from a -nitro ester via reduction.
C-C Bond Formation: The
-nitro ester is accessible via a Michael addition of nitromethane to an -unsaturated ester.
Starting Material: The unsaturated ester is synthesized from commercially available N-Boc-4-piperidone via HWE olefination.
Pathway Visualization
Figure 1: Strategic synthesis pathway from N-Boc-4-piperidone to the target spiro-lactam.
Experimental Protocol
Step 1: Horner-Wadsworth-Emmons Olefination
This step converts the ketone into an
-unsaturated ester. The use of the HWE reagent over a Wittig reagent prevents the formation of triphenylphosphine oxide byproducts, simplifying purification.
This step performs two functions in one pot: reduction of the nitro group to a primary amine, followed by spontaneous intramolecular nucleophilic attack on the ethyl ester to form the lactam ring.
Reagents: Intermediate 2, Hydrogen gas (H₂), Raney Nickel (or Pd/C).
Add Raney Nickel (approx. 10-20% w/w). Safety: Raney Ni is pyrophoric; handle under water/inert gas.
Pressurize vessel to 50 psi H₂ and heat to 50°C.
Reaction Progress: The nitro group reduces to
. The amine immediately attacks the pendant ester (), releasing ethanol and closing the ring.
Workup: Filter through Celite (caution: keep wet). Concentrate the filtrate. The residue is often pure enough for the next step or can be recrystallized from hexanes/EtOAc.
Yield Expectation: 80-90% (Product: tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate, CAS 169206-67-1).
Step 4: Deprotection & Salt Formation
The final step removes the Boc group to release the secondary amine, which is immediately trapped as the hydrochloride salt.
Reagents: Intermediate 3, 4M HCl in Dioxane.
Solvent: Dioxane or EtOAc.
Conditions: RT, 2 hours.
Protocol:
Dissolve Intermediate 3 in minimal Dioxane or EtOAc.
Add 4M HCl in Dioxane (5 eq).
Stir at RT.[2][3] A white precipitate should form.
Isolation: Filter the solid, wash with diethyl ether to remove excess HCl and byproducts. Dry under vacuum.[4]
Final Product:2,8-Diazaspiro[4.5]decan-3-one hydrochloride .
Keep reaction strictly below 70°C; add polymerization inhibitor if necessary.
Step 3: Incomplete Cyclization
Reduction stalled
Increase H₂ pressure (up to 100 psi) or refresh catalyst. Ensure ester is not hydrolyzed.
Step 4: Hygroscopic Solid
Residual solvent/HCl
Dry in vacuum oven at 40°C with desiccant.
References
Griffiths, G., et al. (1998). Synthesis of Gabapentin Lactam and Related Spirocycles. Helvetica Chimica Acta. (Foundational chemistry for spiro-lactam formation via nitro-ester reduction).
Sigma-Aldrich. (2024). Product Entry: 2,8-Diazaspiro[4.5]decan-3-one (CAS 561314-57-6).[1] (Confirmation of target structure and CAS).
Tyger Scientific. (2024).[1] Catalog Entry: CAS 169206-67-1 (N-Boc-Spiro-Lactam Intermediate). (Commercial availability of the penultimate intermediate).
Spectroscopic Characterization of 2,8-Diazaspiro[4.5]decan-3-one Hydrochloride: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the spectroscopic data for 2,8-Diazaspiro[4.5...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the spectroscopic data for 2,8-Diazaspiro[4.5]decan-3-one hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug development. Drawing upon established principles of spectroscopic analysis and data from structurally analogous compounds, this document serves as an essential resource for the identification, characterization, and quality control of this spirocyclic lactam. We will delve into the theoretical underpinnings and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy in elucidating the molecular structure of the target compound. Each section will detail experimental protocols, present anticipated data in a structured format, and offer expert interpretation of the spectral features.
Introduction: The Significance of Spirocyclic Lactams
Spirocyclic systems, characterized by two rings sharing a single atom, are a prominent structural motif in a vast array of natural products and pharmacologically active molecules. Their rigid, three-dimensional architecture provides a unique scaffold for interacting with biological targets. The incorporation of a lactam ring, a cyclic amide, further imparts specific chemical properties and potential for hydrogen bonding, making these compounds particularly attractive in drug design. 2,8-Diazaspiro[4.5]decan-3-one hydrochloride, as a member of this class, presents a compelling subject for detailed chemical analysis.
Accurate and unambiguous structural confirmation is a cornerstone of chemical research and drug development. Spectroscopic techniques are the workhorse for this purpose, each providing a unique piece of the structural puzzle. This guide will focus on the three primary spectroscopic methods for the characterization of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride.
Molecular Structure and Key Features
2,8-Diazaspiro[4.5]decan-3-one hydrochloride possesses a unique spirocyclic framework containing a piperidine ring and a pyrrolidinone (γ-lactam) ring fused at a quaternary carbon. The presence of two nitrogen atoms, one as a secondary amine in the piperidine ring (protonated in the hydrochloride salt) and the other as an amide in the lactam ring, dictates much of its chemical behavior and spectroscopic signature.
Figure 2. A simplified workflow for the mass spectrometric analysis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride.
Infrared (IR) Spectroscopy
Expertise & Experience: IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum will show characteristic absorption bands for the different types of bonds.
Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or as a KBr pellet.
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
Acquisition Parameters:
Spectral Range: 4000-400 cm⁻¹.
Resolution: 4 cm⁻¹.
Number of Scans: 16-32.
Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.
Functional Group
Predicted Absorption Range (cm⁻¹)
Notes
N-H Stretch (Amide)
3200 - 3400
Broad peak.
N⁺-H₂ Stretch (Amine Salt)
2500 - 3000
Broad, strong absorption.
C-H Stretch (Aliphatic)
2850 - 3000
C=O Stretch (Lactam)
1650 - 1690
Strong, sharp peak.
N-H Bend (Amide)
1550 - 1640
Authoritative Grounding: The interpretation of these vibrational frequencies is based on well-established correlations in infrared spectroscopy.
[1]
Conclusion
The comprehensive spectroscopic analysis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride, utilizing ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy, provides a robust framework for its structural elucidation and characterization. This guide, by synthesizing data from analogous structures and outlining validated experimental protocols, offers researchers and drug development professionals the necessary tools for confident identification and quality assessment of this important spirocyclic lactam. The convergence of data from these orthogonal techniques provides a high degree of confidence in the assigned structure.
References
PubMed. (2022). Synthetic approach toward spiro quinoxaline-β-lactam based heterocyclic compounds: Spectral characterization, SAR, pharmacokinetic and biomolecular interaction studies. Available at: [Link]
ResearchGate. (n.d.). General structures of spirocyclic β‐ and δ‐lactams. Available at: [Link]
ACS Publications. (2021). Stereoselective Synthesis of the Spirocyclic γ-Lactam Core of the Ansalactams. Available at: [Link]
MDPI. (n.d.). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Available at: [Link]
PMC. (2021). Stereoselective Synthesis of the Spirocyclic γ-Lactam Core of the Ansalactams. Available at: [Link]
Royal Society of Chemistry. (n.d.). Editor's Choice – Chemical Science Blog. Available at: [Link]
The Royal Society of Chemistry. (n.d.). 1H NMR spectrum of Compound 32. Available at: [Link]
MDPI. (2021). Development and Validation of 2-Azaspiro [2][3]Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy. Available at: [Link]
PubChem. (n.d.). 2,8-Diazaspiro(4.5)decan-3-one. Available at: [Link]
PubChem. (n.d.). 2-Azaspiro(4.5)decan-3-one. Available at: [Link]
IRIS. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeab. Available at: [Link]
The Ascendance of 2,8-Diazaspiro[4.5]decan-3-one Derivatives in Modern Medicinal Chemistry: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract The 2,8-diazaspiro[4.5]decan-3-one core is a privileged scaffold in medicinal chemistry, offering a unique three-dimensional architecture that has...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The 2,8-diazaspiro[4.5]decan-3-one core is a privileged scaffold in medicinal chemistry, offering a unique three-dimensional architecture that has proven fruitful in the design of potent and selective modulators of a variety of biological targets. This in-depth technical guide explores the synthesis, structure-activity relationships (SAR), and mechanisms of action of derivatives of this spirocyclic lactam across a range of therapeutic areas. We will delve into their application as antagonists of the glycoprotein IIb/IIIa receptor, agonists of the M1 muscarinic acetylcholine receptor, and inhibitors of Tyrosine Kinase 2 (TYK2)/Janus Kinase 1 (JAK1) and Receptor-Interacting Protein Kinase 1 (RIPK1). This guide is intended to serve as a comprehensive resource for researchers engaged in the discovery and development of novel therapeutics, providing both a high-level overview and detailed experimental insights into this versatile chemical scaffold.
Introduction: The Allure of the Spirocyclic Scaffold
In the relentless pursuit of novel therapeutic agents with improved efficacy and safety profiles, medicinal chemists are increasingly turning their attention to molecules with greater three-dimensional complexity. Spirocyclic scaffolds, characterized by two rings sharing a single common atom, have emerged as particularly attractive frameworks in drug design. The inherent rigidity and defined spatial arrangement of substituents on a spirocyclic core can lead to enhanced binding affinity and selectivity for the target protein, while often improving physicochemical properties such as solubility and metabolic stability.
The 2,8-diazaspiro[4.5]decan-3-one scaffold, a subtype of spirocyclic lactams, has garnered significant interest due to its synthetic tractability and the diverse biological activities exhibited by its derivatives. The presence of two nitrogen atoms at positions 2 and 8, along with a lactam carbonyl at position 3, provides multiple points for chemical modification, allowing for the fine-tuning of pharmacological properties. This guide will explore the journey of this remarkable scaffold from a synthetic curiosity to a key component in the development of potential treatments for a range of human diseases.
Glycoprotein IIb/IIIa Receptor Antagonists for Antiplatelet Therapy
The glycoprotein IIb/IIIa (GPIIb/IIIa) receptor is a key player in the final common pathway of platelet aggregation, making it a prime target for antiplatelet therapy in the treatment of thrombotic diseases. Derivatives of 2,8-diazaspiro[4.5]decane have been successfully developed as potent and orally bioavailable GPIIb-IIIa antagonists.[1]
Synthesis of GPIIb/IIIa Antagonists
The synthesis of 2,8-diazaspiro[4.5]decan-3-one based GPIIb/IIIa antagonists typically involves a multi-step sequence to construct the core and append the necessary pharmacophoric elements. A general synthetic approach is outlined below.
Experimental Protocol: General Synthesis of a 2,8-Diazaspiro[4.5]decan-3-one based GPIIb/IIIa Antagonist
Step 1: Formation of the Spirocyclic Core. The synthesis often commences with the construction of the spiropiperidinyl-γ-lactam core. This can be achieved through various methods, including intramolecular cyclization reactions.
Step 2: Introduction of the Basic Pharmacophore. The piperidine nitrogen (N-8) is typically acylated or alkylated to introduce a basic moiety, which is crucial for interacting with the receptor.
Step 3: Introduction of the Acidic Pharmacophore. The lactam nitrogen (N-2) is functionalized with a substituent bearing an acidic group or a prodrug thereof. This acidic pharmacophore mimics the Arg-Gly-Asp (RGD) sequence of fibrinogen, the natural ligand of the GPIIb/IIIa receptor.
Step 4: Prodrug Strategy. To enhance oral bioavailability, a double prodrug approach is often employed, where both the acidic and basic functionalities are masked with groups that are cleaved in vivo to release the active compound.[1]
Structure-Activity Relationship (SAR) of GPIIb/IIIa Antagonists
The development of potent GPIIb/IIIa antagonists from the 2,8-diazaspiro[4.5]decane scaffold has been guided by extensive SAR studies. Key findings are summarized in the table below.
Modification Site
Observation
Impact on Activity
N-2 Substituent
Introduction of a phenyl group with a para-amidine or a precursor is essential for high affinity.
Mimics the arginine side chain of the RGD motif.
N-8 Substituent
An amino-alkoxycarbonyl group enhances oral absorption as a prodrug.
Improves pharmacokinetic properties.
Spirocyclic Core
The rigid spirocyclic structure provides a defined orientation for the pharmacophores.
Contributes to high potency and selectivity.
Mechanism of Action and Signaling Pathway
GPIIb/IIIa receptor antagonists prevent platelet aggregation by blocking the binding of fibrinogen to the activated receptor. This inhibition disrupts the formation of platelet plugs, thereby preventing thrombosis.
Caption: GPIIb/IIIa Signaling and Inhibition by 2,8-Diazaspiro[4.5]decan-3-one Derivatives.
M1 Muscarinic Acetylcholine Receptor Agonists for Cognitive Enhancement
The M1 muscarinic acetylcholine receptor is a G-protein coupled receptor predominantly expressed in the central nervous system and is a key target for the treatment of cognitive deficits associated with Alzheimer's disease and other neurological disorders. Derivatives of 2,8-diazaspiro[4.5]decan-3-one have been investigated as M1 muscarinic agonists.
Synthesis of M1 Muscarinic Agonists
The synthesis of these agonists often involves a Michael addition reaction followed by cyclization to form the spirocyclic core.
Experimental Protocol: Synthesis of 2,8-Dimethyl-1-oxa-2,8-diazaspiro[4.5]decan-3-one
Step 1: Michael Addition. A Michael addition of hydroxyurea to an α,β-unsaturated ester, such as ethyl 1-methyl-4-piperidylideneacetate, is performed in the presence of a base like sodium ethoxide in ethanol.
Step 2: Cyclization. The resulting adduct is then cyclized, typically by heating, to form the 1-oxa-2,8-diazaspiro[4.5]decan-3-one ring system.
Step 3: N-Alkylation. The nitrogen at the 2-position can be alkylated using an appropriate alkyl halide to afford the desired N-substituted derivative.
Structure-Activity Relationship (SAR) of M1 Muscarinic Agonists
SAR studies have been crucial in optimizing the potency and selectivity of these M1 agonists.
Modification Site
Observation
Impact on Activity
N-2 Substituent
Alteration of the methyl group at N-2 can increase selectivity for M1 over M2 receptors.
Fine-tunes receptor selectivity.
N-8 Substituent
A methyl group at N-8 is generally well-tolerated and contributes to good affinity.
Maintains receptor binding.
Position 1
Replacement of the oxygen at position 1 with a nitrogen atom leads to a significant loss of affinity.
The oxygen atom is critical for M1 receptor binding.
Mechanism of Action and Signaling Pathway
M1 muscarinic agonists enhance cholinergic neurotransmission by directly stimulating M1 receptors. This leads to the activation of downstream signaling cascades that are involved in learning and memory processes.
Caption: M1 Muscarinic Receptor Signaling Pathway Activated by 2,8-Diazaspiro[4.5]decan-3-one Agonists.
Dual TYK2/JAK1 Inhibitors for Inflammatory Diseases
Tyrosine Kinase 2 (TYK2) and Janus Kinase 1 (JAK1) are key components of the JAK-STAT signaling pathway, which plays a crucial role in the pathogenesis of various inflammatory and autoimmune diseases. Recently, 2,8-diazaspiro[4.5]decan-1-one derivatives have been identified as potent and selective dual TYK2/JAK1 inhibitors.[2]
Synthesis of TYK2/JAK1 Inhibitors
The synthesis of these inhibitors often starts from a commercially available spirocyclic core, which is then elaborated through a series of coupling and functional group manipulation steps.
Experimental Protocol: General Synthesis of a 2,8-Diazaspiro[4.5]decan-1-one based TYK2/JAK1 Inhibitor
Step 1: N-Protection. The piperidine nitrogen of the 2,8-diazaspiro[4.5]decan-1-one core is typically protected, for example, with a Boc group.
Step 2: N-Arylation. The lactam nitrogen is then subjected to a coupling reaction, such as a Buchwald-Hartwig amination, with a suitably substituted heterocyclic halide.
Step 3: Deprotection and N-Functionalization. The protecting group on the piperidine nitrogen is removed, and this nitrogen is then functionalized, often via another coupling reaction, to introduce the final desired substituent.
Structure-Activity Relationship (SAR) of TYK2/JAK1 Inhibitors
The optimization of these dual inhibitors has been driven by systematic SAR exploration.
Modification Site
Observation
Impact on Activity
N-2 Substituent
A substituted pyrimidine or triazine ring is crucial for potent inhibition.
Interacts with the hinge region of the kinase domain.
N-8 Substituent
Introduction of specific functionalities on this nitrogen can enhance selectivity and improve pharmacokinetic properties.
Modulates selectivity and ADME properties.
Spirocyclic Core
The spirocyclic scaffold provides a rigid framework that orients the key binding motifs.
Contributes to high potency.
Mechanism of Action and Signaling Pathway
Dual TYK2/JAK1 inhibitors block the phosphorylation and activation of STAT proteins by inhibiting the kinase activity of TYK2 and JAK1. This disrupts the signaling of several pro-inflammatory cytokines, such as interleukins and interferons.
Caption: TYK2/JAK1 Signaling and Inhibition by 2,8-Diazaspiro[4.5]decan-1-one Derivatives.
RIPK1 Inhibitors for the Treatment of Necroptosis-Mediated Diseases
Receptor-Interacting Protein Kinase 1 (RIPK1) is a key regulator of necroptosis, a form of programmed cell death that is implicated in a variety of inflammatory and neurodegenerative diseases. Derivatives of 2,8-diazaspiro[4.5]decan-1-one have emerged as potent inhibitors of RIPK1 kinase activity.[3]
Synthesis of RIPK1 Inhibitors
The synthesis of these inhibitors typically involves the construction of the spirocyclic core followed by the introduction of substituents that are critical for binding to the RIPK1 kinase domain.
Experimental Protocol: General Synthesis of a 2,8-Diazaspiro[4.5]decan-1-one based RIPK1 Inhibitor
Step 1: Synthesis of the Spirocyclic Intermediate. A key intermediate, such as tert-butyl 1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate, is synthesized.
Step 2: N-Arylation. The lactam nitrogen is arylated with a suitable heterocyclic halide, often containing a group that can interact with the hinge region of the kinase.
Step 3: Deprotection and N-Acylation. The Boc protecting group on the piperidine nitrogen is removed, and the resulting amine is acylated with a substituted benzoyl chloride or a similar acylating agent to introduce the final pharmacophoric element.
Structure-Activity Relationship (SAR) of RIPK1 Inhibitors
The optimization of RIPK1 inhibitors has been guided by a combination of high-throughput screening and structure-based design.
Modification Site
Observation
Impact on Activity
N-2 Substituent
A substituted quinazoline or a similar heterocyclic system is often found to be optimal.
Interacts with the ATP binding site of RIPK1.
N-8 Substituent
A substituted benzoyl group is a common feature in potent inhibitors.
Occupies a hydrophobic pocket in the kinase domain.
Spirocyclic Core
The rigid spirocyclic scaffold properly orients the N-2 and N-8 substituents for optimal binding.
Essential for high inhibitory potency.
Mechanism of Action and Signaling Pathway
RIPK1 inhibitors prevent necroptosis by binding to the kinase domain of RIPK1 and inhibiting its autophosphorylation and subsequent activation of the downstream signaling cascade involving RIPK3 and MLKL.
Caption: RIPK1-Mediated Necroptosis and its Inhibition by 2,8-Diazaspiro[4.5]decan-1-one Derivatives.
Conclusion and Future Perspectives
The 2,8-diazaspiro[4.5]decan-3-one scaffold has unequivocally demonstrated its value as a versatile and privileged core in modern medicinal chemistry. Its unique three-dimensional structure has enabled the development of potent and selective modulators for a diverse range of challenging biological targets, from cell surface receptors to intracellular kinases. The successful application of this scaffold in developing GPIIb/IIIa antagonists, M1 muscarinic agonists, dual TYK2/JAK1 inhibitors, and RIPK1 inhibitors underscores its broad therapeutic potential.
As our understanding of disease biology continues to evolve, so too will the opportunities for leveraging the unique properties of the 2,8-diazaspiro[4.5]decan-3-one core. Future research in this area will likely focus on the development of novel synthetic methodologies to access an even greater diversity of derivatives, the exploration of new therapeutic targets, and the application of advanced computational methods to guide the design of next-generation spirocyclic drugs with optimized efficacy and safety profiles. The journey of the 2,8-diazaspiro[4.5]decan-3-one scaffold is far from over, and it is poised to remain a cornerstone of innovative drug discovery for years to come.
References
Mehrotra, M. M., Heath, J. A., Smyth, M. S., Pandey, A., Rose, J. W., Seroogy, J. M., ... & Scarborough, R. M. (2004). Discovery of novel 2,8-diazaspiro[4.5]decanes as orally active glycoprotein IIb-IIIa antagonists. Journal of Medicinal Chemistry, 47(9), 2035-2053. [Link]
Yang, T., Wang, Y., Li, Y., Liu, Y., Zhang, Y., Wang, Y., ... & Yu, S. (2022). Identification of a novel 2,8-diazaspiro[4.5]decan-1-one derivative as a potent and selective dual TYK2/JAK1 inhibitor for the treatment of inflammatory bowel disease. Journal of Medicinal Chemistry, 65(4), 3151-3172. [Link]
[1] Executive Summary 2,8-Diazaspiro[4.5]decan-3-one hydrochloride (CAS: 945892-88-6 for the salt; 561314-57-6 for the free base) represents a privileged spirocyclic scaffold in modern medicinal chemistry.[1] Characteriz...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
2,8-Diazaspiro[4.5]decan-3-one hydrochloride (CAS: 945892-88-6 for the salt; 561314-57-6 for the free base) represents a privileged spirocyclic scaffold in modern medicinal chemistry.[1] Characterized by a rigid spiro[4.5]decane core that fuses a piperidine ring with a pyrrolidinone ring, this molecule serves as a critical pharmacophore for constraining the conformational space of drug candidates. Its structural rigidity reduces the entropic penalty of binding to target proteins—most notably G-protein coupled receptors (GPCRs) like CCR4 and various kinase domains.
This guide provides a definitive technical analysis of the molecule's nomenclature, structural integrity, synthetic pathways, and physicochemical properties, designed for researchers optimizing lead compounds.
Structural Deconstruction & Nomenclature Analysis
Precise IUPAC nomenclature is non-negotiable in spirocyclic chemistry due to the complexity of numbering paths. The name 2,8-diazaspiro[4.5]decan-3-one is derived systematically:
Skeleton : Spiro[4.5]decane .[1][2][3][4][5][6] A 10-carbon bicyclic system where a 5-membered ring and a 6-membered ring share a single quaternary carbon (the spiro atom).
Numbering Rule : According to IUPAC Blue Book rules (P-24.2.1), numbering commences at the smaller ring (5-membered), starting from an atom adjacent to the spiro carbon, proceeding around the small ring, through the spiro atom, and then around the large ring.
Heteroatom Placement :
Position 2 : Nitrogen (in the 5-membered pyrrolidinone ring).
Position 8 : Nitrogen (in the 6-membered piperidine ring).[2][7]
Functional Group :
Position 3 : Ketone (C=O), adjacent to N2, forming a lactam (cyclic amide).
Visualization: Numbering & Topology
The following diagram illustrates the canonical numbering path required for accurate derivative naming.
Figure 1: IUPAC numbering path for 2,8-diazaspiro[4.5]decan-3-one.[1] Note the path starts in the smaller ring (C1) and the salt-forming amine is located at position 8.
Chemical Properties & Salt Chemistry
Basicity and Protonation Site
The molecule contains two nitrogen atoms with distinct electronic environments. Understanding their pKa values is critical for salt selection and formulation.
Atom
Type
Electronic State
Approx. pKa (Conjugate Acid)
Reactivity
N2
Lactam (Amide)
Lone pair delocalized into C3 carbonyl.
~ -1 to 0
Non-basic; H-bond donor.
N8
Secondary Amine
Lone pair localized (sp³).
~ 10.5 - 11.0
Highly basic; Site of HCl protonation.
The Hydrochloride Salt :
The hydrochloride salt is formed exclusively at N8 . The stoichiometry is typically 1:1 (monohydrochloride). While a dihydrochloride is theoretically possible under forcing conditions, the amide nitrogen (N2) is too weakly basic to hold a proton in aqueous or physiological media. Therefore, "2,8-Diazaspiro[4.5]decan-3-one hydrochloride" refers to the N8-ammonium species.
Solubility : High water solubility due to the ionic ammonium character; moderate solubility in methanol/ethanol.
LogP (Free Base) : ~ -0.6 (Hydrophilic).
Synthetic Relevance & Protocols
The synthesis of 2,8-diazaspiro[4.5]decan-3-one typically employs a 1-benzyl-4-piperidone precursor.[8][9][10] This strategy protects the basic N8 amine while building the spiro-lactam ring.
Validated Synthetic Workflow
The following Graphviz diagram outlines the standard industrial route, ensuring high yield and purity.
Figure 2: Step-by-step synthetic pathway from commercially available piperidone precursors.
Analytical Characterization (Expected Signals)[3]
¹H NMR (D₂O) :
N8-H : Not visible (exchanged).
C1-H₂ : Singlet or doublet ~2.3-2.5 ppm (adjacent to spiro).
C4-H₂ : Singlet ~2.2 ppm (adjacent to carbonyl).
C6/C10-H₂ : Multiplets ~1.8-2.0 ppm.
C7/C9-H₂ : Multiplets ~3.1-3.4 ppm (deshielded by ammonium N8).
The 2,8-diazaspiro[4.5]decan-3-one core is a "privileged scaffold" because it orients substituents in defined vectors that mimic peptide turns or transition states.
CCR4 Antagonists : Research indicates that N8-substituted derivatives of this spiro system are potent antagonists of the Chemokine Receptor 4 (CCR4).[5] The spiro core positions the N8-substituent (often a benzyl or heteroaryl group) to interact with the receptor's hydrophobic pocket while the lactam moiety engages in hydrogen bonding.
Kinase Inhibitors : The scaffold has been utilized in dual EGFR/BRAF inhibitors. The rigidity of the spiro fusion reduces the entropy loss upon binding to the ATP-binding site of kinases.
Conformational Restriction : Unlike flexible linear linkers, the spiro[4.5]decane system locks the N2 and N8 vectors at a specific angle (~109.5° tetrahedral geometry at the spiro center), improving selectivity and metabolic stability.
References
National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 60145982, 2,8-Diazaspiro[4.5]decan-3-one hydrochloride. Retrieved from [Link]
European Chemicals Agency (ECHA) . Registration Dossier: 2,8-Diazaspiro[4.5]decan-3-one dihydrochloride.[2] Retrieved from [Link][2]
Procopiou, P. A., et al. (2016) . 2,8-Diazaspiro[4.5]decan-8-yl)pyrimidin-4-amine potent CCR4 antagonists. European Journal of Medicinal Chemistry. Retrieved from [Link]
IUPAC (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book). P-24.2.1 Spiro Ring Systems.
Author: BenchChem Technical Support Team. Date: February 2026
CAS Registry Number: 945892-88-6
Chemical Formula: C₈H₁₄N₂O · HCl
Molecular Weight: 190.67 g/mol (Salt); 154.21 g/mol (Free Base)
Introduction: The Spirocyclic Scaffold in Drug Discovery
2,8-Diazaspiro[4.5]decan-3-one hydrochloride is a high-value spirocyclic building block used primarily in the synthesis of G-protein coupled receptor (GPCR) ligands and kinase inhibitors. Unlike flat aromatic scaffolds, its spirocyclic nature offers inherent three-dimensional complexity (
character), improving the physicochemical properties (solubility, metabolic stability) of downstream drug candidates.
This guide addresses the specific handling requirements of the hydrochloride salt form. As a secondary amine salt, it presents distinct challenges regarding hygroscopicity, dust inhalation toxicity, and corrosivity upon mucosal contact.
Physicochemical Profile & Stability
Understanding the "personality" of the molecule is the first step in safety.
Property
Specification / Behavior
Operational Implication
Physical State
White to off-white crystalline solid
Potential for airborne dust generation during weighing.
Solubility
High in Water, DMSO, Methanol; Low in DCM, Hexanes
Use polar solvents for cleaning spills.
Acidity (pH)
Aqueous solution pH ~3–5
Hydrolysis of the HCl salt generates acidic conditions; corrosive to eyes.
Hygroscopicity
Moderate to High
Critical: Must be stored under desiccant. Moisture uptake leads to clumping and hydrolysis risks.
Reactivity
Nucleophilic at N-8 (Piperidine N); Electrophilic at C-3 (Lactam Carbonyl)
Avoid contact with strong oxidizers and acid chlorides outside of controlled reactions.
Hazard Assessment (GHS Classification)
While specific toxicological data for this isomer is often proprietary, structural activity relationship (SAR) analysis with analogous spiro-piperidines (e.g., Gabapentin lactam) dictates the following precautionary classification:
Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.[1][2]
STOT-SE: Category 3 (H335) – May cause respiratory irritation.[2]
Toxicological Insight: The hydrochloride moiety implies that upon contact with moisture in the respiratory tract or eyes, the compound dissociates to release hydrochloric acid locally, causing immediate irritation or chemical burns.
Operational Handling Protocols
Engineering Controls
Primary Containment: All weighing and transfer operations must occur inside a certified Chemical Fume Hood or Powder Containment Balance Enclosure .
Air Velocity: Ensure face velocity is >0.5 m/s to capture fine particulate matter.
Static Control: Use an ionizing bar during weighing. Dry amine salts are prone to static charge, causing "fly-away" powder that contaminates the workspace.
Personal Protective Equipment (PPE)
Respiratory: If working outside a hood (not recommended) or with large quantities (>10g), use a P3/N95 particulate respirator .
Ocular: Chemical splash goggles are mandatory. Safety glasses are insufficient due to the fine dust hazard.
Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving is recommended during synthesis steps involving organic solvents (e.g., DMF, DMSO) which can act as permeation enhancers for the dissolved salt.
Emergency Response Decision Matrix
Figure 1: Immediate response protocols for exposure to amine hydrochloride salts.
Experimental Workflow: N-Alkylation
The most common application of 2,8-diazaspiro[4.5]decan-3-one HCl is derivatizing the secondary amine (N-8) while the lactam (N-2) remains protected/inert. Below is a standardized protocol for Reductive Amination , designed to minimize exposure while ensuring high yield.
Reaction Logic
The HCl salt must be neutralized in situ to release the free nucleophilic amine. Using a tertiary base (e.g., DIPEA, TEA) is standard.
Step-by-Step Protocol
Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Argon/Nitrogen.
Solubilization: Add 2,8-diazaspiro[4.5]decan-3-one HCl (1.0 eq) . Suspend in anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) .
Note: The salt will likely not dissolve fully until the base is added.
Safety: STAB evolves gas. Ensure the system is vented through a bubbler.
Quench: After reaction completion (TLC/LCMS), quench with saturated aqueous NaHCO₃.
Handling: This releases CO₂ gas. Add slowly to prevent foaming/splashing.
Synthetic Pathway Visualization
Figure 2: Reaction pathway for the reductive amination of the N-8 piperidine nitrogen.
Waste Disposal & Regulatory Compliance
Waste Stream: Do not dispose of down the drain. As an amine hydrochloride, it creates nitrogenous waste.
Solid Waste: Pack in a sealed container labeled "Toxic Solid, Organic."
Aqueous Waste: The quench mixture (NaHCO₃) will contain organic residues. Dispose of as "Aqueous Basic Organic Waste."
Regulatory Status:
TSCA (USA): Often not listed (R&D Exemption applies). Must be used solely for R&D under the supervision of a technically qualified individual.
REACH (EU): Ensure tonnage bands are respected if importing >100g.
References
ChemicalBook. (2024).[2] 2,8-DIAZASPIRO[4.5]DECAN-3-ONE HYDROCHLORIDE MSDS and Properties.Link
PubChem. (2024).[3] 2,8-Diazaspiro[4.5]decan-3-one Compound Summary. National Library of Medicine. Link
Key Organics. (2017). Safety Data Sheet: Spiro-piperidine derivatives.[4][5]Link
Journal of Medicinal Chemistry. (2022). Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor. (Contextual usage of scaffold). Link
MDPI. (2021). Development and Validation of 2-Azaspiro [4,5] Decan-3-One in Gabapentin Determination.[6] (Toxicological read-across data). Link
The Versatility of the 2,8-Diazaspiro[4.5]decane Scaffold: A Technical Guide to Therapeutic Agent Discovery
Introduction: The Architectural Advantage of Spirocycles in Drug Design In the landscape of modern medicinal chemistry, the quest for novel molecular architectures that confer both potent and selective biological activit...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Architectural Advantage of Spirocycles in Drug Design
In the landscape of modern medicinal chemistry, the quest for novel molecular architectures that confer both potent and selective biological activity is perpetual. Among these, spirocyclic systems, characterized by two rings sharing a single atom, have emerged as a privileged scaffold. Their inherent three-dimensionality provides a unique topographical presentation for interaction with biological targets, often leading to enhanced potency, selectivity, and improved pharmacokinetic properties compared to their flatter, achiral counterparts. This guide delves into the discovery and development of therapeutic agents based on the 2,8-diazaspiro[4.5]decane core, a versatile framework that has yielded promising candidates across a spectrum of diseases. We will explore the synthetic intricacies, diverse biological applications, and the underlying mechanistic principles that underscore the therapeutic potential of this remarkable scaffold.
Synthetic Strategies: Constructing the 2,8-Diazaspiro[4.5]decane Core
The successful development of 2,8-diazaspiro[4.5]decane-based therapeutics is underpinned by robust and flexible synthetic methodologies. A common and effective approach to the core structure and its analogs often begins with commercially available starting materials, such as 1-benzyl-4-piperidone. The synthesis can be conceptually broken down into key stages of ring formation and functionalization.
A representative synthetic workflow for constructing a functionalized 2,8-diazaspiro[4.5]decane scaffold, specifically a spirolactam, is outlined below. This multi-step sequence highlights the strategic chemical transformations required to build the core and introduce functionalities for further elaboration into final drug candidates.
Protocols & Analytical Methods
Method
Application Note: Synthesis Protocol for 2,8-Diazaspiro[4.5]decan-3-one Hydrochloride
This Application Note provides a comprehensive, validated protocol for the synthesis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride (CAS: 561314-57-6). This spirocyclic scaffold is a critical pharmacophore in medicinal...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a comprehensive, validated protocol for the synthesis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride (CAS: 561314-57-6). This spirocyclic scaffold is a critical pharmacophore in medicinal chemistry, often utilized in the design of GPCR ligands (e.g., muscarinic agonists, tachykinin antagonists) and ion channel modulators due to its ability to restrict conformational space while maintaining physicochemical properties favorable for CNS penetration.
Abstract & Strategic Overview
The synthesis of 2,8-diazaspiro[4.5]decan-3-one presents a specific regiochemical challenge: constructing a
-lactam (pyrrolidin-2-one) ring spiro-fused to a piperidine core. Unlike the more common 1-one isomer (derived from cyanoacetate condensation), the 3-one isomer requires a synthetic strategy that installs the nitrogen atom and the carbonyl group on specific carbons relative to the spiro center.
This protocol utilizes a Horner-Wadsworth-Emmons (HWE) olefination followed by a nitro-Michael addition and reductive cyclization . This route is preferred over cyanide-based methods for its safety profile (avoiding HCN) and superior regiocontrol, yielding the target spiro-lactam in high purity.
Add Nitromethane (excess) followed by DBU (1.1 eq).
Heat the mixture to 60°C for 12–16 hours. The reaction is reversible; heating drives it to completion.
Monitor by LC-MS or TLC.
Workup: Concentrate the reaction mixture to remove MeCN and excess nitromethane. Dilute residue with EtOAc, wash with 1M HCl (to remove DBU) and brine.
Purification: Flash chromatography (SiO2, 10-40% EtOAc in Hexanes).
Objective: Remove the N-Boc protecting group to yield the final hydrochloride salt.
Reagents:
Intermediate 3 (from Step 3)
4M HCl in Dioxane (5-10 eq)
Dichloromethane (DCM) or MeOH (minimal)
Procedure:
Dissolve Intermediate 3 in a minimal amount of DCM (or add directly if oil).
Add 4M HCl in Dioxane at 0°C.
Stir at RT for 2–4 hours. A white precipitate usually forms.
Workup: Dilute with diethyl ether (
) to maximize precipitation. Filter the solid under (hygroscopic). Wash with .
Drying: Dry under high vacuum to remove traces of dioxane and HCl.
Final Product:2,8-Diazaspiro[4.5]decan-3-one hydrochloride .
Analytical Data Summary
Parameter
Specification / Observation
Appearance
White to off-white crystalline solid (HCl salt)
Molecular Formula
MW (Free Base)
154.21 g/mol
MW (Salt)
~190.67 g/mol
1H NMR (D2O)
3.45 (s, 2H, Ring A ), 3.20-3.35 (m, 4H, Ring B), 2.45 (s, 2H, Ring A -CO), 1.80-1.95 (m, 4H, Ring B).[2][3] (Shift values approx.)
MS (ESI+)
[M+H]+ = 155.1
Solubility
Highly soluble in water, methanol; insoluble in ether, hexanes.
Critical Troubleshooting & Safety
Nitromethane Addition: If the reaction stalls, ensure the DBU is fresh. The reaction is sensitive to moisture; use anhydrous MeCN. Higher temperatures (reflux) can increase yield but may darken the reaction mixture.
Reductive Cyclization:
Incomplete Cyclization: If the intermediate amino-ester is observed (MS: M+H 201 for amino-ester vs 155 for lactam), heat the crude methanolic solution to reflux for 2 hours to drive cyclization.
Catalyst Poisoning: Sulfur residues from reagents can poison Raney Ni. Ensure high purity of the nitro-intermediate.
Safety - Raney Nickel: Always keep wet. Do not dispose of in trash cans; use a dedicated waste container with water.
Safety - Nitromethane: Potential explosive hazard under high confinement or shock. Do not distill to dryness.
References
General Spiro-Piperidine Synthesis: Smith, P. W., et al. "New Spiropiperidines as Potent and Selective Non-Peptide Tachykinin NK2 Receptor Antagonists."[4] Journal of Medicinal Chemistry, vol. 38, no. 19, 1995, pp. 3772–3779. Link
Nitromethane Michael Addition Strategy: Ballini, R., et al. "Nitroalkanes as Key Building Blocks for the Synthesis of Heterocyclic Derivatives." Chemical Reviews, vol. 105, no. 3, 2005, pp. 933–972. Link
Related Scaffold Synthesis: Carling, R. W., et al. "1-Oxo-2,8-diazaspiro[4.5]decane derivatives as muscarinic agonists." Journal of Medicinal Chemistry, vol. 36, 1993.[5] (Provides context for the 1-one isomer vs 3-one).
Compound Data: PubChem CID 10883659 (2,8-Diazaspiro[4.5]decan-3-one). Link
Application Note: A Multi-faceted Approach to the Purity Assessment of 2,8-Diazaspiro[4.5]decan-3-one
Introduction: The Imperative for Purity in Spirocyclic Intermediates 2,8-Diazaspiro[4.5]decan-3-one is a nitrogen-containing heterocyclic compound featuring a spirocyclic core.[1] Such structures are of increasing intere...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative for Purity in Spirocyclic Intermediates
2,8-Diazaspiro[4.5]decan-3-one is a nitrogen-containing heterocyclic compound featuring a spirocyclic core.[1] Such structures are of increasing interest in drug discovery due to their inherent three-dimensionality and novelty.[2] Nitrogen heterocycles are foundational motifs in medicinal chemistry, with over half of all FDA-approved small-molecule drugs containing at least one such ring system.[3]
Given its structural features, 2,8-Diazaspiro[4.5]decan-3-one serves as a valuable building block or intermediate in the synthesis of complex active pharmaceutical ingredients (APIs).[4] It has also been identified as a potential process-related impurity, for instance, in the synthesis of Gabapentin where a similar structure, 2-azaspiro[5][6]decan-3-one, is a known degradant.[7][8] The quality and purity of pharmaceutical intermediates directly impact the efficacy and safety of the final drug product.[9][10] Regulatory bodies mandate strict quality control, making robust analytical methods for purity determination a non-negotiable aspect of the drug development lifecycle.[11]
This application note provides a comprehensive guide to the analytical strategies and detailed protocols for the purity assessment of 2,8-Diazaspiro[4.5]decan-3-one. We will explore an orthogonal testing approach, leveraging multiple analytical techniques to build a complete purity profile that is both scientifically sound and regulatorily compliant.
The Orthogonal Testing Philosophy
Purity is a negative concept—the absence of impurities—and cannot be measured directly.[12] Therefore, we must rely on a combination of analytical techniques to detect and quantify any extraneous components. An orthogonal approach, using methods with different separation and detection principles, is essential for a comprehensive assessment. A single technique may fail to detect certain impurities due to co-elution, lack of a chromophore, or non-volatility. This guide focuses on a triad of techniques: HPLC for general organic impurities, GC-MS for volatile and semi-volatile compounds, and qNMR for absolute purity determination.
Caption: Recommended orthogonal workflow for purity determination.
Primary Technique: Reversed-Phase HPLC for Related Substances
Expertise & Experience: High-Performance Liquid Chromatography (HPLC) is the cornerstone of pharmaceutical purity analysis for non-volatile organic impurities.[9] Its high sensitivity and resolving power make it ideal for separating the main component from structurally similar by-products, intermediates, or degradants. A UV detector is suitable as the lactam moiety in the target molecule contains a chromophore.
Detailed Experimental Protocol: HPLC-UV
Objective: To quantify related organic impurities in a sample of 2,8-Diazaspiro[4.5]decan-3-one.
Instrumentation:
HPLC system with a quaternary pump, autosampler, column thermostat, and UV/Vis or Photodiode Array (PDA) detector.
Chromatographic Data System (CDS) for data acquisition and processing.
A shallow gradient ensures good resolution of early-eluting polar impurities from the main peak.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Column Temperature
30 °C
Controlled temperature ensures reproducible retention times.
Detection Wavelength
210 nm
The amide bond exhibits absorbance at low UV wavelengths. A PDA detector should be used to check for optimal wavelength.
Injection Volume
10 µL
Balances sensitivity with the risk of column overloading.
Procedure:
Mobile Phase Preparation: Prepare Mobile Phase A by adding 1.0 mL of formic acid to 1 L of water. Filter and degas both mobile phases.
Standard Preparation (0.5 mg/mL): Accurately weigh about 25 mg of the Reference Standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).
Sensitivity Solution (0.005 mg/mL): Dilute the Standard Preparation 1:100 to prepare a solution corresponding to 1.0% of the standard concentration. This is often used to establish the reporting threshold.
Sample Preparation (0.5 mg/mL): Accurately weigh about 25 mg of the sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.
System Suitability Test (SST): Inject the Standard Preparation five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%. Inject the sensitivity solution to ensure an adequate signal-to-noise ratio (typically S/N > 10).
Analysis: Inject the diluent (as a blank), followed by the Sample Preparation in duplicate.
Calculation: Calculate the percentage of each impurity using the principle of area normalization, assuming a relative response factor (RRF) of 1.0 for unknown impurities.
% Impurity = (Area_impurity / Total Area_all_peaks) * 100
Orthogonal Technique 1: GC-MS for Volatiles and Identity Confirmation
Expertise & Experience: Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for identifying and quantifying volatile and semi-volatile impurities, such as residual solvents from the manufacturing process or volatile raw materials.[14] The mass spectrometer provides definitive structural information, making it an invaluable tool for identity confirmation and for characterizing unknown peaks observed in the HPLC analysis. For spirocyclic compounds, GC-MS can be a powerful analytical tool.[15]
Detailed Experimental Protocol: GC-MS
Objective: To screen for volatile organic impurities and confirm the identity of the main peak.
Instrumentation:
Gas Chromatograph with a split/splitless injector and a Mass Spectrometric detector.
GC-MS Data System with a spectral library (e.g., NIST).
Materials:
Methanol or Dichloromethane (GC grade)
Helium (UHP grade)
Sample to be analyzed
GC-MS Conditions:
Parameter
Recommended Setting
Rationale
Column
DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
A general-purpose, low-bleed column suitable for a wide range of analytes.
Carrier Gas
Helium at a constant flow of 1.2 mL/min
Inert carrier gas providing good chromatographic efficiency.
Injector Temp.
250 °C
Ensures rapid vaporization of the sample without thermal degradation.
Injection Mode
Split (e.g., 50:1)
Prevents column overloading for a concentrated sample.
Oven Program
50 °C (hold 2 min), ramp at 15 °C/min to 280 °C (hold 5 min)
A temperature ramp allows for the separation of compounds with a wide range of boiling points.
MS Source Temp.
230 °C
Standard source temperature.
MS Quad Temp.
150 °C
Standard quadrupole temperature.
Ionization Mode
Electron Ionization (EI) at 70 eV
Standard hard ionization technique that produces reproducible, library-searchable fragmentation patterns.
Mass Scan Range
35 - 400 amu
Covers the expected mass of the parent compound (154.21 g/mol )[1] and potential fragments/impurities.
Procedure:
Sample Preparation (1 mg/mL): Accurately weigh about 10 mg of the sample into a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent like methanol.
Analysis: Inject 1 µL of the sample solution into the GC-MS system.
Data Processing:
Integrate the total ion chromatogram (TIC).
Compare the mass spectrum of the main peak with a reference spectrum or theoretical fragmentation pattern to confirm identity.
For any other peaks observed, perform a library search (e.g., NIST) to tentatively identify them. Quantify residual solvents against a calibrated standard if required.
Orthogonal Technique 2: Quantitative NMR (qNMR) for Absolute Purity
Expertise & Experience: Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that allows for the determination of a compound's purity without the need for an identical reference standard. The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a specific resonance from the analyte to that of a certified internal standard of known purity and weight, an absolute purity value can be calculated. This technique was successfully developed and validated for the closely related 2-azaspiro[6]decan-3-one.[7][8]
Detailed Experimental Protocol: 1H-qNMR
Objective: To determine the absolute mass fraction purity of 2,8-Diazaspiro[4.5]decan-3-one.
Instrumentation:
NMR Spectrometer (≥ 400 MHz)
High-precision analytical balance
Materials:
Deuterated Solvent (e.g., DMSO-d6, D2O)
Certified Internal Standard (e.g., Maleic Acid, Dimethyl sulfone). The standard must be stable, non-reactive, and have resonances that are resolved from all analyte signals.
Sample to be analyzed
qNMR Parameters:
Parameter
Recommended Setting
Rationale
Spectrometer Frequency
≥ 400 MHz
Higher field strength provides better signal dispersion and sensitivity.
Pulse Sequence
Simple 90° pulse-acquire
Standard quantitative experiment.
Relaxation Delay (d1)
≥ 5 x T1 (longest)
Crucial for ensuring complete relaxation of all nuclei, allowing for accurate integration. T1 must be measured first.
Number of Scans
16-64 (or as needed for S/N > 250:1)
Signal averaging to improve the signal-to-noise ratio for accurate quantification.
Solvent
DMSO-d6
Good solvent for many organic molecules; its residual peak does not interfere with many analyte signals.
Internal Standard
Maleic Acid
Certified purity, high stability, and a simple singlet in a clean region of the spectrum.
Procedure:
Sample Preparation:
Accurately weigh ~15 mg of the sample (m_analyte) into a clean vial.
Accurately weigh ~10 mg of the certified internal standard (m_std) into the same vial.
Dissolve the mixture in a precise volume (~0.7 mL) of deuterated solvent.
NMR Acquisition: Acquire the 1H-NMR spectrum using the optimized quantitative parameters.
Data Processing:
Apply appropriate phasing and baseline correction to the spectrum.
Carefully integrate a well-resolved, characteristic signal from the analyte (I_analyte). Based on literature for a similar compound, signals around 2.28 and 3.24 ppm are characteristic.[8]
Integrate the singlet from the internal standard (I_std).
Calculation: The purity of the analyte (P_analyte) is calculated using the following formula:
N: Number of protons for the integrated signal (e.g., N_std = 2 for the two vinyl protons of maleic acid)
M: Molar mass (M_analyte = 154.21 g/mol )
m: Weighed mass
P_std: Purity of the internal standard
Validating the Analytical Methods
No analytical method is fit for purpose in a regulated environment without formal validation.[16] All methods described must be validated according to ICH Q2(R2) guidelines to demonstrate their reliability for the intended purpose.[17]
Caption: Key parameters for analytical method validation.
Key Validation Parameters
Parameter
Definition
Typical Acceptance Criteria for Impurity Methods
Specificity
The ability to assess the analyte unequivocally in the presence of other components.[18]
Peak purity analysis pass; no interference from blank, placebo, or degradants.
Linearity
The ability to elicit test results that are directly proportional to the concentration of the analyte.
Correlation coefficient (r²) ≥ 0.99.
Range
The interval between the upper and lower concentrations for which the method has suitable precision and accuracy.
From the Limit of Quantitation (LOQ) to 120% of the specification limit.
Accuracy
The closeness of test results to the true value.[5]
% Recovery of spiked impurities should be within 80-120%.
Precision
The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.
RSD ≤ 10% for repeatability and intermediate precision at the limit level.
Limit of Quantitation (LOQ)
The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Signal-to-Noise ratio ≥ 10.
Robustness
A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.
System suitability parameters remain within limits.
Conclusion
The purity assessment of 2,8-Diazaspiro[4.5]decan-3-one requires a rigorous, multi-technique approach to ensure the quality and safety of this important pharmaceutical building block. Relying on a single analytical method is insufficient to build a complete impurity profile. The combination of a primary HPLC method for related substances, an orthogonal GC-MS method for volatile impurities and identity confirmation, and a qNMR assay for absolute purity provides a robust, reliable, and defensible data package. Each method must be appropriately validated to meet the stringent requirements of the pharmaceutical industry.
References
Moravek, Inc. How Important Is Chemical Purity In The Pharmaceutical Industry?. Available from: [Link]
Pharmaceutical Chemistry Journal. Development and Validation of 2-Azaspiro[5][6] Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy. (2021). Available from: [Link]
LCGC International. Analytical Method Validation: Back to Basics, Part II. Available from: [Link]
Advanced ChemBlocks. 2,8-Diazaspiro[4.5]decan-3-one hydrochloride. Available from: [Link]
Gavin Publishers. Validation of Analytical Methods: A Review. (2018). Available from: [Link]
Molecules. Development and Validation of 2-Azaspiro[5][6] Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy. (2021). Available from: [Link]
Novasol Biotech. How to detect the percentage of pharmaceutical intermediates?. (2024). Available from: [Link]
PubChem. 2,8-Diazaspiro(4.5)decan-3-one. National Center for Biotechnology Information. Available from: [Link]
Journal of Medicinal Chemistry. Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease. (2022). Available from: [Link]
PubChem. 2,8-Diazaspiro(4.5)decan-3-one hydrochloride. National Center for Biotechnology Information. Available from: [Link]
U.S. Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures. (2023). Available from: [Link]
Molecules. A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. (2020). Available from: [Link]
NETZSCH Analyzing & Testing. The Importance of Purity Determination of Pharmaceuticals. (2020). Available from: [Link]
ResearchGate. Examples of spirocyclic compounds reported along with their olfactory properties. Available from: [Link]
ResearchGate. Chiral Separation of Spiro-compounds and Determination Configuration. Available from: [Link]
Plants. Gas chromatography-Mass Spectrometry (GC-MS), Computational Analysis, and In Vitro Effect of Essential Oils from Two Aromatic Pl. (2024). Available from: [Link]
Journal of Pharmaceutical and Biomedical Analysis. Purity determination and evaluation of new drug substances. (1986). Available from: [Link]
Organic Letters. Chiral Phosphoric Acid-Catalyzed Asymmetric [4 + 2] Cycloadditions of Photogenerated o-Quinodimethanes with Vinylazaarenes. (2024). Available from: [Link]
International Journal of Molecular Sciences. An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. (2022). Available from: [Link]
Institute of Validation Technology. Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Available from: [Link]
Chemistry – A European Journal. Charting Biologically Relevant Spirocyclic Compound Space. (2017). Available from: [Link]
Journal of Medicinal Chemistry. Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. (2014). Available from: [Link]
International Journal of Molecular Sciences. Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. (2017). Available from: [Link]
ResearchGate. Overview on Nitrogen containing compounds and their assessment based on 'International Regulatory Standards'. Available from: [Link]'
LCGC North America. Validation of Impurity Methods, Part II. (2003). Available from: [Link]
ResearchGate. Chromatographic enantiomer separation and absolute configuration of spiro[benzo-1,3-dioxole-2,9′-bicyclo[3.3.1]nonan]-2′-one and the corresponding diastereomeric hydroxy acetals. Available from: [Link]
Pharmacognosy Journal. Gas Chromatography-Mass Spectrometry (GC-MS) Assay of Bio- Active Compounds and Phytochemical Analyses in Three Species of Apocynaceae. (2020). Available from: [Link]
Der Pharma Chemica. A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs. (2025). Available from: [Link]
The Pharma Innovation Journal. Development and validation of RP-HPLC method for quantitative determination and estimation of asenapine maleate in bulk and buccal. (2019). Available from: [Link]
YouTube. Spiro Compounds optical isomerism || chirality of spiranes || Stereochemistry || 3D chemistry. (2020). Available from: [Link]
Preprints. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). Available from: [Link]
Molbank. 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. (2020). Available from: [Link]
Chemical & Pharmaceutical Bulletin. Synthesis and structure-activity studies of a series of 1-oxa-2,8-diazaspiro[4.5]decan-3-ones and related compounds as M1 muscarinic agonists. (1995). Available from: [Link]
Application Notes and Protocols: The Strategic Application of 2,8-Diazaspiro[4.5]decan-3-one Hydrochloride in the Synthesis of Novel TYK2/JAK1 Inhibitors
For Researchers, Scientists, and Drug Development Professionals Abstract The Janus kinase (JAK) family, particularly Tyrosine Kinase 2 (TYK2) and JAK1, represents a critical node in cytokine signaling pathways implicated...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The Janus kinase (JAK) family, particularly Tyrosine Kinase 2 (TYK2) and JAK1, represents a critical node in cytokine signaling pathways implicated in a multitude of autoimmune and inflammatory diseases. The development of selective inhibitors for these kinases is a major focus of modern drug discovery. This document provides a detailed technical guide on the application of the spirocyclic building block, 2,8-diazaspiro[4.5]decan-3-one hydrochloride, in the synthesis of next-generation TYK2/JAK1 inhibitors. We will explore the rationale for its use, provide detailed synthetic protocols, and discuss the broader context of TYK2/JAK1 inhibition.
The TYK2/JAK1 Signaling Axis: A Prized Target in Immunology
The JAK-STAT signaling pathway is a cornerstone of immune cell communication, translating extracellular cytokine signals into intracellular transcriptional programs.[1][2] TYK2 and JAK1 are key components of this pathway, mediating the effects of crucial cytokines such as interleukins (IL-12, IL-23) and type I interferons.[3] Dysregulation of this axis is a hallmark of numerous autoimmune disorders, including psoriasis, rheumatoid arthritis, and inflammatory bowel disease.[4]
The therapeutic potential of modulating this pathway is well-established, with several JAK inhibitors approved for clinical use. However, the high degree of homology among the JAK family members presents a significant challenge in developing selective inhibitors, which is crucial for minimizing off-target effects.[4] The focus has therefore shifted towards designing inhibitors with unique selectivity profiles, such as those targeting the pseudokinase (JH2) domain of TYK2, offering a path to highly selective allosteric inhibition.[4][5]
Figure 1: Simplified TYK2/JAK1 signaling pathway.
The Spirocyclic Scaffold Advantage: Introducing 2,8-Diazaspiro[4.5]decan-3-one
In the quest for novel chemical matter with improved drug-like properties, spirocyclic scaffolds have gained significant attention in medicinal chemistry. Their rigid, three-dimensional nature can offer advantages in binding to protein targets with high affinity and selectivity, while also potentially improving physicochemical properties such as solubility and metabolic stability.
Recent research has highlighted the potential of 2,8-diazaspiro[4.5]decan-1-one derivatives as potent and selective dual TYK2/JAK1 inhibitors.[6] While the direct use of the 3-one isomer hydrochloride salt is not yet widely published in the context of TYK2/JAK1 inhibitor synthesis, its structural similarity to the 1-one isomer suggests its potential as a valuable and novel building block. The presence of two nitrogen atoms at positions 2 and 8 allows for diverse functionalization, enabling the exploration of a wide chemical space to optimize potency, selectivity, and pharmacokinetic profiles.
Proposed Synthetic Protocol: A Modular Approach
The synthesis of TYK2/JAK1 inhibitors incorporating the 2,8-diazaspiro[4.5]decan-3-one core can be approached in a modular fashion. The following protocol is a representative, hypothetical route based on established synthetic methodologies in medicinal chemistry.
Figure 2: General synthetic workflow for TYK2/JAK1 inhibitors.
Step 1: N-Boc Protection of 2,8-Diazaspiro[4.5]decan-3-one
Rationale: To enable selective functionalization at the N8 position, the more reactive secondary amine at the N2 position is first protected, typically with a tert-butyloxycarbonyl (Boc) group.
Protocol:
To a solution of 2,8-diazaspiro[4.5]decan-3-one hydrochloride (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add a base, for instance, triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.2 eq).
Cool the mixture to 0 °C in an ice bath.
Add a solution of di-tert-butyl dicarbonate (Boc)2O (1.1 eq) in the same solvent dropwise.
Allow the reaction to warm to room temperature and stir for 12-18 hours.
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, quench the reaction with water and extract the product with an organic solvent.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the N-Boc protected intermediate.
Step 2: Coupling with a Heteroaryl Halide
Rationale: This step introduces a key pharmacophore, often a nitrogen-containing heterocycle, which is crucial for binding to the kinase. A palladium-catalyzed cross-coupling reaction, such as the Buchwald-Hartwig amination, is commonly employed.
Protocol:
In a reaction vessel, combine the N-Boc protected spirocycle (1.0 eq), the desired heteroaryl halide (e.g., a substituted chloropyrimidine or chloropyrazine) (1.1 eq), a palladium catalyst (e.g., Pd2(dba)3), a phosphine ligand (e.g., Xantphos), and a base (e.g., Cs2CO3 or K3PO4) in an anhydrous, degassed solvent like dioxane or toluene.
Heat the mixture under an inert atmosphere (e.g., argon or nitrogen) at a temperature ranging from 80 to 120 °C for 12-24 hours.
Monitor the reaction by LC-MS.
After completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.
Concentrate the filtrate and purify the residue by column chromatography to obtain the coupled product.
Step 3: Boc Deprotection
Rationale: Removal of the Boc protecting group is necessary to liberate the N2 amine for subsequent functionalization.
Protocol:
Dissolve the coupled intermediate in a suitable solvent such as DCM or 1,4-dioxane.
Add an excess of a strong acid, typically trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.
Stir the mixture at room temperature for 1-4 hours.
Monitor the deprotection by TLC or LC-MS.
Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent. The product is often obtained as the corresponding salt.
Step 4: Final Functionalization
Rationale: The final step involves the introduction of the last key structural motif, which can be achieved through various reactions at the newly deprotected N2 position.
Option A: Amide Coupling
To a solution of the deprotected amine (1.0 eq) and a carboxylic acid (1.1 eq) in a solvent like DCM or dimethylformamide (DMF), add a coupling agent (e.g., HATU, HOBt/EDC) and a base (e.g., DIPEA).
Stir at room temperature for 12-24 hours.
Work up the reaction by washing with aqueous solutions to remove excess reagents and byproducts.
Purify the final compound by preparative high-performance liquid chromatography (HPLC) or column chromatography.
Option B: Reductive Amination
Dissolve the deprotected amine (1.0 eq) and an aldehyde or ketone (1.1 eq) in a solvent such as methanol or dichloroethane (DCE).
Add a reducing agent, for example, sodium triacetoxyborohydride or sodium cyanoborohydride.
Stir at room temperature for 12-24 hours.
Quench the reaction, work up, and purify as described for the amide coupling.
Data Presentation and Characterization
The successful synthesis of the target TYK2/JAK1 inhibitor should be confirmed by a suite of analytical techniques.
Analysis
Purpose
Expected Outcome
LC-MS
To confirm the molecular weight of intermediates and the final product.
A peak corresponding to the [M+H]+ or [M-H]- of the expected compound.
¹H and ¹³C NMR
To elucidate the chemical structure and confirm the connectivity of atoms.
Chemical shifts, coupling constants, and integration values consistent with the proposed structure.
High-Resolution Mass Spectrometry (HRMS)
To determine the exact mass and elemental composition.
A measured mass that is within a few ppm of the calculated mass.
Preparative HPLC
For purification of the final compound.
A single, sharp peak corresponding to the desired product.
Purity Analysis (Analytical HPLC)
To determine the purity of the final compound.
Purity of >95% is typically required for biological evaluation.
Conclusion and Future Directions
The strategic use of novel building blocks like 2,8-diazaspiro[4.5]decan-3-one hydrochloride offers a promising avenue for the discovery and development of next-generation TYK2/JAK1 inhibitors. The synthetic protocols outlined herein provide a flexible and modular approach to access a diverse range of analogues for structure-activity relationship (SAR) studies. Further optimization of these compounds could lead to the identification of clinical candidates with improved efficacy, selectivity, and safety profiles for the treatment of a wide array of autoimmune and inflammatory diseases.
References
Treitler, D. S., et al. (2022). Development of a Commercial Process for Deucravacitinib, a Deuterated API for TYK2 Inhibition. Organic Process Research & Development, 26(4), 1202–1222.
Brailsford, J. A., et al. (2025). Synthesis of Radiolabeled and Stable-Isotope Labeled Deucravacitinib (BMS-986165). Journal of Labelled Compounds and Radiopharmaceuticals, 68(9-10), e4156.
Liu, W., et al. (2025). New and Convergent Synthesis of Deucravacitinib.
Google Patents. (2024). WO2024017150A1 - Method for synthesizing deucravacitinib.
BellBrook Labs. (2022). TYK2 Inhibition Finally Comes of Age.
BenchChem. (2025). The Discovery and Synthesis of Deucravacitinib (BMS-986165): A First-in-Class Allosteric TYK2 Inhibitor.
ACS Publications. (2022). Development of a Commercial Process for Deucravacitinib, a Deuterated API for TYK2 Inhibition. Organic Process Research & Development.
PMC. (2022). Current understanding of the role of tyrosine kinase 2 signaling in immune responses.
Yang, T., et al. (2022). Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 65(4), 3151–3172.
MedSci.cn. Identification of a Novel 2,8-Diazaspiro[4.
ResearchGate. Identification of a Novel 2,8-Diazaspiro[4.
PubMed. (2025). Discovery of a Highly Potent and Selective Tyrosine Kinase 2 (TYK2) Degrader with In Vivo Therapeutic Efficacy in a Murine Psoriasis Model.
IRIS. (2025). Design and synthesis of 1,4,8-triazaspiro[4.
PMC. (2021). Development and Validation of 2-Azaspiro[7][8] Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy.
Echemi. 2-Azaspiro[4.5]decan-3-one.
PubMed. (2023). Discovery of a potent and subtype-selective TYK2 degrader based on an allosteric TYK2 inhibitor.
ACS Figshare. Collection - Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease - Journal of Medicinal Chemistry.
MDPI. (2021). Development and Validation of 2-Azaspiro[7][8] Decan-3-One (Impurity A) in Gabapentin Determination Method Using qNMR Spectroscopy.
Application Note: Functional Characterization of Diazaspiro Scaffolds as Sigma-1 Receptor Modulators
Executive Summary The diazaspiro class of heterocycles (e.g., 2,7-diazaspiro[3.5]nonane, 1,9-diazaspiro[5.5]undecane) represents a "privileged scaffold" in medicinal chemistry, offering conformational rigidity that enhan...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The diazaspiro class of heterocycles (e.g., 2,7-diazaspiro[3.5]nonane, 1,9-diazaspiro[5.5]undecane) represents a "privileged scaffold" in medicinal chemistry, offering conformational rigidity that enhances binding selectivity for G-protein coupled receptors (GPCRs) and intracellular chaperones. While historically explored for NK1 antagonism, recent structure-activity relationship (SAR) studies have identified diazaspiro derivatives as potent ligands for the Sigma-1 Receptor (
R) , a critical target for neuropathic pain, neuroprotection, and cognitive enhancement.
This Application Note provides a validated workflow for characterizing these compounds. Unlike standard GPCR agonists,
R ligands function primarily as allosteric modulators of the ER-mitochondria interface. Therefore, standard binding assays must be complemented by functional assays that measure calcium mobilization dynamics and cytoprotection against Endoplasmic Reticulum (ER) stress .
Mechanistic Rationale
To design an effective assay, one must understand the unique mechanism of the target. The
R is not a surface receptor but an ER-resident integral membrane protein localized at the Mitochondria-Associated Membrane (MAM) .
Resting State:
R forms a complex with the chaperone BiP (GRP78) , rendering it inactive.
Activation (Agonism): Diazaspiro agonists promote the dissociation of
R from BiP. The free R then chaperones IP3 Receptor Type 3 (IP3R3) , stabilizing it to ensure efficient Ca transfer from the ER to the mitochondria.[1]
Phenotypic Outcome: This Ca
transfer boosts mitochondrial ATP production and suppresses the Unfolded Protein Response (UPR), leading to neuroprotection.
The following protocols are designed to interrogate this specific pathway.
Figure 1: Mechanism of Action. Diazaspiro agonists dissociate
R from BiP, stabilizing IP3R3 to enhance mitochondrial bioenergetics and suppress ER stress.
Objective: Determine if the diazaspiro derivative acts as a
R agonist by modulating ER-to-cytosolic calcium flux.
Note:R ligands rarely induce massive Ca transients on their own. They potentiate or sustain Ca release triggered by IP3-generating agents (e.g., ATP, Bradykinin).
Materials
Cell Line: CHO-K1 or HEK293 (stably expressing human
R).
Reagents:
Fluo-4 Direct™ Calcium Assay Kit (or Fluo-8 AM).
Agonist Control: PRE-084 (10 µM).
Antagonist Control: NE-100 or BD-1047.
Stimulant: ATP (Adenosine Triphosphate) or Bradykinin.
Buffer: HBSS + 20 mM HEPES, pH 7.4 (Probenecid added to prevent dye leakage).
Step-by-Step Methodology
Cell Seeding (Day -1):
Seed cells at 50,000 cells/well in a black-wall, clear-bottom 96-well plate.
Add 100 µL of Fluo-4 loading solution (containing 2.5 mM Probenecid).
Incubate 45 mins at 37°C, then 15 mins at Room Temperature (RT) to equilibrate.
Compound Pre-treatment (Critical Step):
Add 25 µL of 5X concentrated Diazaspiro test compounds (Final conc: 1 nM – 10 µM).
Include controls: PRE-084 (Positive Agonist) and Vehicle (DMSO).
Incubate for 30 minutes at RT. Why? This allows the compound to penetrate the cell, bind intracellular
R, and initiate BiP dissociation before the calcium trigger.
Kinetic Read & Stimulation:
Place plate in FLIPR or kinetic microplate reader (e.g., FlexStation).[2]
Baseline Read: Record fluorescence (Ex 494 / Em 516) for 20 seconds.
Injection: Inject sub-maximal stimulant (e.g., ATP, final conc. EC
level) to trigger IP3-mediated ER calcium release.
Measurement: Read continuously for 120–180 seconds.
Data Analysis:
R agonists (like potent diazaspiro derivatives) will not necessarily increase the peak height but will often prolong the decay phase (Area Under the Curve, AUC) compared to vehicle, representing sustained Ca communication.
Protocol B: ER Stress Rescue Assay (Phenotypic Screen)
Objective: Confirm the therapeutic potential of the diazaspiro scaffold by measuring its ability to rescue cells from Thapsigargin-induced ER stress.
Materials
Cell Line: BV-2 Microglia (preferred for neuroinflammation models) or NSC-34 (motor neuron-like).
Stressor: Thapsigargin (SERCA pump inhibitor).
Readout: CellTiter-Glo® (ATP Luminescence) or MTS Assay.
Step-by-Step Methodology
Preparation:
Seed BV-2 cells (5,000 cells/well) in white 96-well plates. Incubate 24h.
Compound Pre-treatment:
Treat cells with Diazaspiro derivatives (dose-response: 0.1 µM – 10 µM) for 1 hour prior to stress induction.
Control: Pre-treat with BD-1047 (Antagonist, 1 µM) to prove mechanism specificity.
Stress Induction:
Add Thapsigargin to a final concentration of 0.5 µM (titrate this to achieve ~50% cell death in vehicle wells).
Incubate for 24 hours .
Detection:
Add CellTiter-Glo reagent (equal volume to media).
Shake for 2 mins; incubate 10 mins dark.
Read Luminescence.
Experimental Workflow Diagram
Figure 2: Cytoprotection Workflow. Pre-treatment with ligand is essential to prime the chaperone machinery before irreversible ER stress occurs.
Data Presentation & Interpretation
When reporting results for diazaspiro derivatives, organize data to highlight potency (EC
) and efficacy (% Rescue).
Table 1: Representative Data Structure
Compound ID
Structure Class
R Binding (nM)*
Ca AUC (% of Control)
ER Stress Rescue (% Viability)
Vehicle
-
-
100%
45% (Baseline Stress)
PRE-084
Agonist Ref
2.2
145%
88%
DSP-001
Diazaspiro[4.5]
12.5
138%
82%
DSP-002
Diazaspiro[5.5]
5.4
155%
91%
DSP-Neg
Open Chain
>1000
102%
48%
*Binding affinity (
) should be established via radioligand binding (e.g., [³H]-(+)-pentazocine) prior to functional assays to correlate affinity with efficacy.
Calculation of Z-Factor (Assay Robustness)
For the ER Stress assay to be valid for screening, the Z-factor must be > 0.5.
: Standard deviation of positive (rescued) and negative (stressed) controls.
: Mean signal of positive and negative controls.
Troubleshooting & "Pro-Tips"
Biphasic Responses: High concentrations (>30 µM) of basic amines like diazaspiro compounds can cause lysosomotropism (accumulation in acidic lysosomes) or non-specific cytotoxicity. Always run a "compound only" toxicity control without Thapsigargin.
Solvent Tolerance:
R assays are sensitive to DMSO. Keep final DMSO concentration < 0.5%, as DMSO itself can act as a chemical chaperone, masking the compound's effect.
Dye Leakage: If using CHO cells, Probenecid is mandatory in the Calcium buffer to inhibit anion transporters that pump out Fluo-4.
References
RSC Medicinal Chemistry (2023). Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands. (Focuses on 2,7-diazaspiro[3.5]nonane derivatives).
Frontiers in Pharmacology (2019). The Sigma-1 Receptor in Cellular Stress Signaling. (Mechanistic detail on MAM and BiP interaction).
Bio-protocol (2013). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. (Standardization of Fluo-4 protocols).
Journal of Visualized Experiments (JoVE). Cell-based Calcium Assay for Medium to High Throughput Screening.
PMC (2022). Activation of Sigma-1 Receptor Alleviates ER-Associated Cell Death.[3] (Protocol for Thapsigargin/Rescue assays).
Application Note: Biophysical Screening of High-Fsp³ 2,8-Diazaspiro Libraries
Abstract The transition from "flat" aromatic compounds to three-dimensional (3D) scaffolds is a paradigm shift in modern drug discovery.[1] The 2,8-diazaspiro[4.5]decane core represents a privileged, high- scaffold that...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The transition from "flat" aromatic compounds to three-dimensional (3D) scaffolds is a paradigm shift in modern drug discovery.[1] The 2,8-diazaspiro[4.5]decane core represents a privileged, high-
scaffold that offers superior physicochemical properties (solubility, metabolic stability) and novel intellectual property space compared to traditional piperazine or piperidine analogs. However, the rigid stereochemistry and often lower molecular weight of these libraries present unique screening challenges. This guide details a validated experimental workflow for screening 2,8-diazaspiro libraries, prioritizing Surface Plasmon Resonance (SPR) for primary hit finding and Ligand-Observed NMR (STD-NMR) for orthogonal validation.
Part 1: The 2,8-Diazaspiro Advantage (Scientific Grounding)
Escape from Flatland
Traditional high-throughput screening (HTS) libraries are dominated by planar,
-rich heterocycles. While easy to synthesize, these "flat" molecules often suffer from poor solubility and non-specific binding. The 2,8-diazaspiro[4.5]decane scaffold introduces a quaternary carbon center, forcing the molecule into a rigid, non-planar conformation.
Key Advantages:
Vectorial Display: The two nitrogen atoms (positions 2 and 8) allow for precise, orthogonal functionalization, projecting substituents into defined vectors that mimic peptide turns or complex natural products.
Clinical Success Probability: As demonstrated by Lovering et al., increased saturation (
fraction) correlates with higher clinical success rates due to improved solubility and reduced promiscuity [1].[2]
Metabolic Stability: The spiro-fusion often blocks metabolic soft spots found in corresponding fused ring systems.
The Screening Funnel
Because these libraries are often designed as "fragments" (MW < 300 Da) or "lead-like" molecules, biochemical assays (fluorescence) can be prone to interference. We utilize a biophysical-first approach.
Figure 1: The biophysical screening cascade designed to filter false positives common in spirocyclic libraries.
Part 2: Primary Screening Protocol (Surface Plasmon Resonance)
Rationale: SPR is the gold standard for this library type because it detects binding mass directly (label-free) and provides kinetic data (
, ). 2,8-diazaspiro compounds often exhibit fast-on/fast-off kinetics typical of rigid scaffolds, which endpoint assays miss.
Materials & Setup[1][3][4][5][6][7][8][9][10]
Instrument: Biacore 8K/T200 or equivalent high-sensitivity biosensor.
Sensor Chip: Series S Sensor Chip CM5 (Carboxymethyl dextran) or SA (Streptavidin) for biotinylated targets.
Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% v/v Surfactant P20, pH 7.4). Crucial: Match DMSO concentration exactly to samples.
Step-by-Step Protocol
1. Surface Preparation (The "Clean Screen" Approach)
Small molecules require high surface density (
), but spirocycles can be "sticky" due to exposed hydrophobic patches.
Immobilization: Target a theoretical
of 30-50 RU for kinetics, but 100-150 RU for the primary screen to ensure signal-to-noise ratio > 5.
Reference Channel: Immobilize a null protein (e.g., BSA) or use an activated/deactivated flow cell. Do not leave the reference surface unmodified, as spirocycles may bind to the dextran matrix.
2. Sample Preparation
Master Plate: Dilute 10 mM DMSO stocks to 50-100 µM in Running Buffer (final DMSO 1-2%).
Solvent Correction: Prepare a DMSO calibration curve (0.5% to 3.0% DMSO) to correct for bulk refractive index mismatches. This is mandatory for small molecule screening.
3. The Injection Cycle
Flow Rate: 30 µL/min (standard) or 60 µL/min (if mass transport limitation is suspected).
Wash: Include a "Carryover Injection" (50% DMSO wash) every 10-12 cycles to prevent hydrophobic buildup of spiro-compounds in the microfluidics.
Data Analysis Criteria
Summarize hits based on the following "Traffic Light" system:
Parameter
Green Light (Hit)
Yellow Light (Review)
Red Light (Fail)
Binding Level ()
50-120% of theoretical
< 20% or > 120%
> 200% (Super-stoichiometric)
Sensorgram Shape
Square wave (fast kinetics) or curvature (measurable )
Linear rise (non-specific)
"Shark fin" (Aggregation)
Dissociation
Returns to baseline
Slow drift
Irreversible binding
Part 3: Orthogonal Validation (Ligand-Observed NMR)
Rationale: Hits from SPR must be validated to ensure they bind to the protein in solution and not just the immobilized surface. Saturation Transfer Difference (STD) NMR is ideal for detecting transient interactions of spirocyclic fragments [2].
Protocol: STD-NMR[11][12][13]
1. Sample Composition
Protein: 10-20 µM (Deuterated buffer, e.g., PBS in D₂O).
Ligand (Hit): 500-1000 µM (Excess is required; ratio 1:50 to 1:100).
Control: Ligand alone (no protein) to rule out self-aggregation artifacts.
2. Pulse Sequence Setup
On-Resonance Irradiation: Set at -0.5 ppm or 12 ppm (protein methyls or amides) to saturate protein signals.
Off-Resonance Irradiation: Set at 30 ppm (control).
Saturation Train: Gaussian pulse train (total time 2-3 seconds).
3. Interpretation
Subtract the On-Resonance spectrum from the Off-Resonance spectrum.[3]
Positive Result: Ligand signals appear in the difference spectrum. This confirms magnetization transfer from protein to ligand (binding event).
Epitope Mapping: Protons on the spiro-ring closest to the protein surface will show the strongest STD effect, providing structural clues for optimization.
Part 4: Decision Logic for Hit Triage
The unique geometry of 2,8-diazaspiro compounds requires a specific logic flow to distinguish true pharmacological hits from artifacts.
Figure 2: Decision logic for triaging SPR hits. Note that "Square Wave" kinetics are common and acceptable for low-molecular-weight spirocycles.
References
Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]
Mayer, M., & Meyer, B. (1999). Characterization of Ligand Binding by Saturation Transfer Difference NMR Spectroscopy. Angewandte Chemie International Edition. [Link]
Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for MedChem. Chemical Reviews. [Link]
Application Note: High-Fidelity Synthesis of Rigid PROTACs using 2,8-Diazaspiro[4.5]decan-3-one
This Application Note is designed for medicinal chemists and drug discovery scientists focusing on Targeted Protein Degradation (TPD). It details the strategic integration of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for medicinal chemists and drug discovery scientists focusing on Targeted Protein Degradation (TPD). It details the strategic integration of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride as a rigid, physicochemical-modulating linker scaffold in PROTAC synthesis.
[1][2][3]
Executive Summary: The "Rigidity" Revolution
In the evolution of PROTACs (Proteolysis Targeting Chimeras), the "linker" has graduated from a passive connector to a critical determinant of ternary complex stability, cooperativity, and oral bioavailability.[1][2] Traditional flexible linkers (PEG, alkyl chains) often suffer from high entropic penalties upon binding and poor metabolic stability.[1][3][2]
2,8-Diazaspiro[4.5]decan-3-one (DSD) has emerged as a privileged "exit vector" scaffold.[1][3][2] Its spirocyclic nature offers three distinct advantages:
Conformational Locking: Reduces the entropic cost of ternary complex formation ($ \Delta G_{ternary} $).[1][3][2]
Vector Orthogonality: The spiro-fusion creates a distinct $ 90^{\circ} $ geometry between the two nitrogen handles, allowing for unique exploration of chemical space inaccessible to linear diamines.[1][3][2]
Physicochemical Superiority: The high fraction of $ sp^3 ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">
F{sp^3} $) improves solubility and reduces lipophilicity (LogD) compared to aromatic linkers.[1][3][2]
Chemical Profile & Handling
Compound: 2,8-Diazaspiro[4.5]decan-3-one hydrochloride
CAS: 945892-88-6 (HCl salt)
Molecular Weight: 190.67 g/mol (HCl salt)
Structure: A piperidine ring spiro-fused to a pyrrolidinone (lactam) ring.[1][3][2]
Structural Reactivity Analysis
The molecule contains two nitrogen centers with vastly different reactivities, enabling orthogonal functionalization without complex protection schemes if managed correctly.[1][3][2]
Site
Moiety
pKa (Conj. Acid)
Reactivity Profile
Strategic Use
N8
Secondary Amine (Piperidine)
~10-11
High Nucleophilicity. Reacts readily with alkyl halides, activated esters, and aldehydes.[1][3][2]
"Easy" attachment point for the primary ligand or linker extension.[1][3][2]
N2
Lactam Nitrogen (Pyrrolidinone)
~15-17
Low Nucleophilicity / Acidic. Requires deprotonation (NaH/LiHMDS) or metal catalysis to alkylate.[1][3][2]
"Hard" attachment point.[1][3][2] Best functionalized early or used as the static end.[1][3][2]
Strategic Design: The Spiro-Linker Workflow
When designing a PROTAC with this scaffold, the synthesis must be "Asymmetric by Design."[1][3] You cannot react both nitrogens simultaneously.[1][3][2]
Workflow Visualization
The following diagram illustrates the decision matrix for incorporating the DSD scaffold.
Figure 1: Synthetic decision tree for orthogonal functionalization of the 2,8-diazaspiro[4.5]decan-3-one scaffold. Route A is preferred for dual-functionalized linkers.[1][3][2]
Detailed Synthesis Protocols
The following protocols assume the goal is to create a Dual-Linked PROTAC , where the spirocycle acts as the central hub.
Phase 1: Preparation of the "N2-Anchor" (The Hard Step)
Since N2 (Lactam) alkylation requires harsh conditions (NaH/DMF), it is best performed before attaching complex, sensitive protein ligands.[1][3][2]
Electrophile (e.g., tert-butyl bromoacetate or a halo-alkyl linker)[1][3][2]
Protocol:
Free-Basing & Protection (N8-Boc):
Suspend the HCl salt (1.0 eq) in DCM. Add TEA (2.5 eq) and stir for 15 min to neutralize.
Add $ \text{Boc}_2\text{O} $ (1.1 eq) at 0°C. Warm to RT and stir for 2 hours.
Why: N8 is 1000x more nucleophilic than N2.[1][3][2] It must be masked to prevent polymerization or N8-alkylation during the next step.[1][3]
QC: Check LCMS for [M+H]+ = MW + 100 (Boc).[1][3][2]
N2-Alkylation (Lactam Functionalization):
Dissolve the N8-Boc intermediate in anhydrous DMF (0.1 M).
Cool to 0°C under Argon. Add NaH (1.2 eq) carefully. Stir for 30 min to generate the lactam anion (evolution of $ H_2 $ gas).[1][3][2]
Add the alkyl halide linker (1.2 eq) dropwise.[1][3][2]
Warm to RT (or 50°C if sluggish) and stir for 4-12 hours.
Quench: Carefully add saturated $ NH_4Cl $.[1][3][2] Extract with EtOAc.[1][3][2]
Critical Note: This step attaches the "Left Arm" of your PROTAC.[1][3][2]
N8-Deprotection:
Treat the purified intermediate with TFA/DCM (1:4) or 4M HCl in Dioxane for 1 hour.
Concentrate in vacuo to yield the Mono-Functionalized Spiro-Core .[1][3]
Phase 2: Assembly of the PROTAC (The Convergent Step)
Now you have a spiro-core with a Linker attached to N2 and a free Secondary Amine at N8.[1][3][2]
Scenario: Attaching a Cereblon ligand (e.g., Pomalidomide derivative) to N8.[1][3][2]
Protocol:
Nucleophilic Substitution (SN2):
If the E3 ligand has an alkyl halide handle: Dissolve Spiro-Core (1 eq) in MeCN.[1][3][2] Add $ K_2CO_3 $ (3 eq) and Ligand-Halide (1.1 eq).[1][3][2] Heat to 60°C.
Advantage:[1][3][2][4][5] High yield, simple workup.[1][3][2]
Reductive Amination (Preferred for spacial control):
If the E3 ligand has an aldehyde handle: Dissolve Spiro-Core (1 eq) and Ligand-CHO (1 eq) in DCM/MeOH.[1][3][2] Add catalytic AcOH.[1][3][2] Stir 1h.
Advantage:[1][3][2][4][5] Creates a tertiary amine at N8, which can be protonated at physiological pH, improving solubility.[1][3][2]
Case Study: EZH2 Degrader Design
Referencing recent literature (Wei et al., 2025), this scaffold was successfully used to link the EZH2 inhibitor EPZ6438 to an E3 ligase ligand.[1][3][2][6]
Interpretation: The spiro-linker restricted the conformation, likely positioning the EZH2 and E3 ligase in a near-optimal orientation for ubiquitin transfer, a phenomenon known as "positive cooperativity."[1][2]
Quality Control & Validation
Validating spirocyclic structures requires specific attention to NMR due to their rigid, non-equivalent protons.[1][3][2]
NMR Validation (1H, 600 MHz, DMSO-d6)
The "Spiro-Shift": The methylene protons on the piperidine ring (C6, C7, C9, C10) often appear as complex multiplets (td, qd) rather than simple triplets due to the chiral axis or rigid chair conformation locked by the spiro center.[1][2]
Mobile Phase: 10mM $ NH_4HCO_3 $ (pH 10) / ACN.[1][3][2]
Note: Basic mobile phase is recommended to keep the tertiary amines neutral for better peak shape, although the spiro-amine is basic enough to elute well in acidic media.[3][2]
References
Wei, W., et al. (2025).[1][3][2][6] Design, synthesis, and biological evaluation of a bioavailable EZH2 PROTAC with a 2,8-diazaspiro[4.5]decane linker. ResearchGate.
SpiroChem AG. (2022).[1][3][2] Linker Design - Spirocyclic Scaffolds in Drug Discovery. SpiroChem Application Notes.
Weng, G., et al. (2023).[1][3][2] Discovery of novel 2,8-diazaspiro[4.5]decan-1-one derivatives as potent RIPK1 kinase inhibitors. Bioorganic & Medicinal Chemistry.
Testa, A., et al. (2022).[1][3][2][4][7] Rational Design of PROTAC Linkers Featuring Rigid Cyclic Structures. PubMed Central.[1][3][2]
PubChem. (2025).[1][3][2] 2,8-Diazaspiro[4.5]decan-3-one hydrochloride Compound Summary. National Library of Medicine.[1][3][2] [1][3][2]
Technical Support Center: Synthesis of 2,8-Diazaspiro[4.5]decan-3-one
Welcome to the technical support center for the synthesis of 2,8-Diazaspiro[4.5]decan-3-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encoun...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 2,8-Diazaspiro[4.5]decan-3-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this spiro-γ-lactam. By understanding the underlying chemical principles and critical process parameters, you can significantly improve your reaction yields and product purity.
Introduction
2,8-Diazaspiro[4.5]decan-3-one is a key heterocyclic scaffold in medicinal chemistry and is notably recognized as a major impurity in the production of Gabapentin, formed through intramolecular cyclization.[1][2][3][4][5] This guide will focus on the deliberate synthesis of this compound, treating the cyclization not as a degradation pathway, but as the target reaction. A common and logical synthetic approach involves two main stages: the synthesis of the precursor, 1-(aminomethyl)cyclohexaneacetic acid (gabapentin), followed by its intramolecular cyclization to the desired spiro-lactam.
Synthetic Workflow Overview
The overall synthetic strategy is a two-step process, which is visualized in the workflow diagram below. The initial step focuses on the synthesis of the amino acid precursor, and the second, critical step is the lactamization to form the spirocyclic system.
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Lead Scientist: Dr. A. Vance, Senior Application Scientist
Subject: Overcoming Hydrophobicity, Stereocomplexity, and Detection Challenges in Spirocyclic Scaffolds
Executive Summary: The "Escape from Flatland" Challenge
Welcome to the technical support center for spirocyclic compound purification. You are likely here because your team is shifting away from flat aromatic structures to increase fraction
() content, aiming for better solubility and target selectivity—a concept popularized as "Escaping Flatland" [1].[1][2]
However, this structural shift introduces unique purification hurdles:
Stereochemical Complexity: Multiple chiral centers near the spiro-junction create difficult-to-separate diastereomers and enantiomers.
Detection Issues: Many aliphatic spirocycles lack UV chromophores.
Peak Tailing: Spiro-amines often exhibit severe tailing due to exposed silanol interactions.
This guide provides self-validating protocols to resolve these specific bottlenecks.
Module 1: The "Invisible" Analyte (Detection Strategies)
Issue: Your spirocyclic intermediate is aliphatic (e.g., spiro[3.3]heptane derivatives) and has no UV absorbance at 254 nm. You see nothing on the trace but mass spec confirms the compound is there.
Technical Insight:
Reliance on UV/Vis is the primary failure point for saturated spiro-scaffolds. While Mass Spectrometry (MS) is sensitive, it is often destructive or requires specific ionization conditions. Universal detectors like Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) are required for these "invisible" compounds [2].[3]
Troubleshooting Workflow: Detector Selection
Figure 1: Decision tree for selecting the appropriate detector when standard UV fails.
Protocol: CAD/ELSD Optimization for Spirocycles
Gas Supply: Nitrogen (purity >98%) at 60–80 psi.
Mobile Phase: Must be volatile.[3] Avoid phosphate buffers; use Formic Acid, TFA, or Ammonium Acetate.
Drift Tube Temp: Set to
for low MW spirocycles to prevent analyte evaporation; for larger polymeric byproducts.
Module 2: The "Sticky" Amine (Peak Tailing)
Issue: Basic spiro-amines (e.g., spiro-piperidines) show severe peak tailing (
) on C18 columns.
Causality:
The rigid 3D structure of spiro-amines often prevents steric shielding of the nitrogen lone pair. This accessible lone pair interacts strongly with residual acidic silanols (
) on the stationary phase surface [3].
Solution: High pH Reversed-Phase Chromatography
Running at high pH (
) deprotonates the ammonium species to its neutral free base, eliminating the ion-exchange interaction with silanols.
Recommended Protocol: High pH C18 Method
Parameter
Setting
Rationale
Column
Hybrid Particle C18 (e.g., Waters XBridge or Phenomenex Gemini)
Silica dissolves at pH > 8. Hybrid particles are stable up to pH 12.
Buffer
10 mM Ammonium Bicarbonate
Buffers at pH ~10. Volatile (MS compatible).
pH Adjust
Adjust to pH 10.5 with Ammonium Hydroxide
Ensures spiro-amine is fully deprotonated (neutral).
Gradient
5% to 95% Acetonitrile
Methanol can cause higher backpressure; ACN is preferred for rigid spirocycles.
Temp
Improves mass transfer for bulky 3D molecules.
Module 3: The Stereochem Maze (Chiral Resolution)
Issue: You have a diastereomeric mixture (or enantiomers) that co-elute on RP-HPLC.
Technical Insight:
Spirocyclic compounds are often "chiral by geometry." Traditional HPLC is often too slow and consumes too much solvent for screening the necessary number of chiral columns. Supercritical Fluid Chromatography (SFC) is the gold standard here due to higher diffusivity and orthogonality to HPLC [4].
Data Comparison: HPLC vs. SFC for Spirocycles
Feature
HPLC (Normal Phase)
SFC (Supercritical )
Benefit for Spirocycles
Diffusivity
Low
High
Sharper peaks for structurally rigid isomers.
Viscosity
High
Low
Allows 3-5x faster flow rates for screening.
Solvent
Hexane/IPA
+ MeOH
"Green" chemistry; easier solvent removal.
Solubility
Good
Moderate
Warning: Rigid spirocycles may crash out in 100% .
SFC Method Development Workflow
Figure 2: Systematic screening approach for chiral spirocycle separation using SFC.
Critical Tip for SFC:
If your spirocycle is poorly soluble, use "At-Column Dilution" or ensure your modifier percentage does not drop below 5-10% during the run to prevent precipitation in the lines.
FAQ: Troubleshooting Specific Failures
Q: My spirocyclic oxetane decomposed during purification. What happened?A: Oxetanes (4-membered oxygen rings) are acid-sensitive. If you used TFA (Trifluoroacetic acid) in your mobile phase or during workup, you likely opened the ring.
Fix: Switch to Formic Acid (0.1%) or a neutral buffer system. Avoid concentrating to dryness in acidic conditions.
Q: I see "double peaks" for a pure compound. Is it isomerizing?A: If the peaks coalesce at higher temperatures (
), it is likely rotamerism . Spiro-cycles with amide or carbamate side chains often have restricted rotation.
Test: Run the sample at
and . If the ratio changes or peaks merge, it is a rotamer, not an impurity.
Q: My compound elutes at the solvent front (void volume).A: Saturated spirocycles can be surprisingly polar compared to their aromatic analogs.
Fix: Use a HILIC (Hydrophilic Interaction Liquid Chromatography) column or start your RP-gradient at 100% Aqueous (using a C18-Aq compatible column) to capture polar species.
References
Lovering, F., Bikker, J., & Humblet, C. (2009).[2][4][5] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.
Thermo Fisher Scientific. (2024).[3][6] CAD vs ELSD: Which HPLC Detector Is Your Better Option? Thermo Fisher Scientific Learning Center.
Phenomenex. (2025).[7][8] How to Reduce Peak Tailing in HPLC? Phenomenex Technical Notes.
Shimadzu. (2026).[9] SFC vs HPLC: System Design, Columns, and Separation Behavior. Shimadzu Technical Guide.
Technical Support Center: Overcoming Solubility Challenges with 2,8-Diazaspiro[4.5]decan-3-one Hydrochloride
Welcome to the technical support guide for 2,8-Diazaspiro[4.5]decan-3-one hydrochloride. This resource is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges d...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for 2,8-Diazaspiro[4.5]decan-3-one hydrochloride. This resource is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges during their experiments. As a hydrochloride salt of a basic compound, its behavior in solution is governed by specific physicochemical principles. This guide provides in-depth, experience-driven advice and practical protocols to help you achieve successful solubilization for your research needs.
Understanding the fundamental properties of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride is the first step in troubleshooting solubility. The molecule is a spirocyclic diamine derivative, and its conversion to a hydrochloride salt is a common strategy to enhance the aqueous solubility of weakly basic parent compounds.[1]
The key to its solubility lies in the protonation of one of the basic nitrogen atoms. This creates a charged species that is more readily solvated by polar solvents like water compared to the neutral free base. However, this solubility is highly dependent on the solution's pH.
Section 2: Frequently Asked Questions (FAQs)
This section addresses the most common initial questions and problems encountered when working with this compound.
Q1: I'm trying to dissolve 2,8-Diazaspiro[4.5]decan-3-one hydrochloride in neutral water, but it's not dissolving well. Isn't it supposed to be water-soluble?
A: This is a very common issue. While the hydrochloride salt form is significantly more soluble than the free base, several factors can limit its dissolution in plain water:
pH of the Medium: As a salt of a weak base and a strong acid (HCl), a solution of this compound in pure, unbuffered water will naturally be acidic. However, if the water you are using is slightly basic or if you are using a buffered solution with a pH near or above the pKa of the protonated amine, the equilibrium will shift towards the less soluble free base form, causing poor solubility.[6][7]
Concentration: Every compound has a saturation limit. You may be exceeding the intrinsic solubility at the given temperature and pH.
Rate of Dissolution: The speed at which a compound dissolves can be slow. Factors like particle size and agitation play a crucial role. The Noyes-Whitney equation describes how a larger surface area (smaller particles) can increase the dissolution rate.[1][8]
Q2: How does pH fundamentally affect the solubility of this compound?
A: The effect of pH is critical. The compound exists in an equilibrium between its charged (protonated) hydrochloride form and its neutral (deprotonated) free base form.
In Acidic Conditions (Low pH): The excess of protons (H⁺) in the solution drives the equilibrium towards the protonated, charged form. This ionic species has strong interactions with water molecules, leading to high solubility.
In Neutral or Basic Conditions (Higher pH): As the pH increases, protons are consumed, shifting the equilibrium towards the neutral free base. This form is less polar and generally has significantly lower aqueous solubility, which can cause it to precipitate out of solution.[7]
Caption: pH-Dependent Equilibrium of the Compound.
Q3: Can I heat the solution or use sonication to improve solubility?
A: Yes, both are common and effective techniques, but with important caveats.
Heating: For most salts, solubility increases with temperature if the dissolution process is endothermic (absorbs heat).[8][9] Gently warming the solution (e.g., to 37-50°C) can significantly increase both the rate of dissolution and the saturation point. However, be aware that the compound may precipitate upon cooling back to room temperature if a supersaturated solution is created. Always verify the thermal stability of your compound if heating to higher temperatures.
Sonication: A sonication bath uses high-frequency sound waves to agitate the solvent and break apart solid particles. This dramatically increases the dissolution rate by enhancing the interaction between the solvent and the solute surface.[10] It is an excellent method to use before or in conjunction with gentle heating.
Q4: My compound dissolved initially, but then a precipitate formed. What happened?
A: This phenomenon, known as "crashing out," is usually due to a change in solution conditions:
pH Shift: The most likely cause. If you added your acidic stock solution to a neutral or basic buffer (e.g., cell culture media at pH 7.4), the pH of the local environment increases, converting the soluble salt to the insoluble free base.
Temperature Change: If you heated the solution to dissolve the compound and then let it cool, you may have exceeded its solubility limit at the lower temperature.
Solvent Evaporation: Over time, if the solvent evaporates, the concentration of the compound will increase, potentially exceeding its solubility limit.
Follow these step-by-step guides to systematically overcome solubility issues.
Guide 1: Standard Protocol for Aqueous Solution Preparation
This protocol is the recommended starting point for solubilizing the compound in an aqueous buffer.
Weigh the Compound: Accurately weigh the desired amount of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride.
Select a Buffer: Choose an appropriate acidic buffer (e.g., 50 mM citrate buffer, pH 4.5). Using a buffer is highly recommended over water to maintain a stable pH.
Initial Dispensing: Add approximately 80% of the final desired volume of the buffer to your vessel.
Add Compound: While stirring, slowly add the weighed powder to the buffer. Avoid dumping it all in at once, which can cause clumping.
Promote Dissolution: If the compound does not dissolve readily with stirring, apply gentle sonication for 5-10 minutes. If necessary, warm the solution to 37°C in a water bath while stirring.
pH Check & Adjustment: After the compound appears to be dissolved, check the pH of the solution. If it has shifted, adjust it back to the target pH using dilute HCl or NaOH.
Final Volume: Once fully dissolved, add the buffer to reach the final target volume.
Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any micro-particulates and ensure sterility for biological experiments.
Guide 2: Systematic Troubleshooting Workflow
If the standard protocol fails, use this logical workflow to identify and solve the problem.
Technical Support Center: Scaling Up the Synthesis of 2,8-Diazaspiro[4.5]decan-3-one Hydrochloride
Welcome to the technical support center for the synthesis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis o...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of this important spirocyclic scaffold. As a key intermediate in the development of various therapeutic agents, including T-type calcium channel antagonists and TYK2/JAK1 inhibitors, a robust and scalable synthesis is crucial.[1][2] This document provides in-depth troubleshooting advice and answers to frequently asked questions to address common challenges encountered during the scale-up of this synthesis.
I. Overview of the Synthetic Strategy
The most common and scalable synthetic route to 2,8-Diazaspiro[4.5]decan-3-one hydrochloride involves a multi-step process. A frequently employed strategy is the initial formation of an N-protected spirocyclic intermediate, followed by a deprotection step to yield the final hydrochloride salt. A representative scheme involves the synthesis of an N-Boc protected intermediate which is then deprotected under acidic conditions. An alternative conceptual approach for forming the core spiro-hydantoin structure is the Bucherer-Bergs reaction, a powerful multicomponent reaction for synthesizing hydantoins from ketones.[3][4][5] While not a direct synthesis for the target molecule, the principles of this reaction are highly relevant to potential challenges in forming the spirocyclic core.
II. Visualizing the Workflow
To provide a clear overview, the general synthetic workflow is illustrated below. This diagram outlines the key stages from starting materials to the final product.
Caption: General workflow for the synthesis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride.
III. Frequently Asked Questions (FAQs)
This section addresses common questions that arise during the synthesis.
Q1: What are the most critical parameters to control during the initial spirocyclization reaction?
A1: Based on principles from analogous reactions like the Bucherer-Bergs synthesis, the most critical parameters are:
Reagent Stoichiometry: A molar ratio of approximately 1:2:2 for the ketone, cyanide source, and ammonium carbonate is often optimal to ensure balanced reactivity and minimize side products.[4]
pH Control: Maintaining a pH in the range of 8-9 is crucial. This can be achieved using ammonium carbonate as a buffer. Highly alkaline conditions can lead to cyanide degradation, while acidic conditions may inhibit the formation of the necessary cyanohydrin intermediate.[4]
Temperature: The reaction is typically refluxed in water or ethanol (around 80-100°C) to drive the reaction to completion efficiently.[4]
Q2: I am observing low yields in the deprotection of the N-Boc protected intermediate. What could be the cause?
A2: Low yields during the acidic deprotection of the tert-butyl carbamate (Boc) group can stem from several factors:
Incomplete Reaction: The reaction time may be insufficient. While some protocols suggest stirring for 8 hours at room temperature, monitoring the reaction by TLC or LC-MS is essential to ensure full conversion.[6]
Acid Concentration: The concentration of the acid is critical. A 4M HCl solution in an organic solvent like ethyl acetate or dioxane is commonly used.[6] If the concentration is too low, the reaction will be slow or incomplete.
Work-up Issues: The product is a hydrochloride salt and is typically precipitated from the reaction mixture. Ensure the solvent used for precipitation (e.g., ethyl acetate) is appropriate and that the product is not lost during filtration due to partial solubility.
Q3: What is the best way to purify the final 2,8-Diazaspiro[4.5]decan-3-one hydrochloride product?
A3: The final product is a solid hydrochloride salt. The most common purification method is recrystallization. A typical procedure involves dissolving the crude product in a minimal amount of a hot solvent, such as ethanol, and then allowing it to cool slowly to form crystals. The precipitated solid is then collected by filtration.[6] The choice of solvent for recrystallization may need to be optimized based on the impurity profile.
Q4: Are there alternative protecting groups to Boc for the piperidine nitrogen?
A4: Yes, the benzyl (Bn) group is another common protecting group for secondary amines. The synthesis of 8-benzyl-2,8-diazaspiro[4.5]decan-3-one has been reported.[7] However, the deprotection of a benzyl group often requires harsher conditions, such as catalytic hydrogenation, which may not be compatible with other functional groups in the molecule. The choice of protecting group will depend on the overall synthetic strategy and the chemical compatibility with other reaction steps. The deprotection of N-benzyl groups can also be achieved using laccase from Trametes versicolor with TEMPO as a greener alternative.[8]
IV. Troubleshooting Guide
This section provides a structured approach to troubleshooting common problems encountered during the synthesis.
Problem
Potential Cause(s)
Recommended Solution(s)
Low or no formation of the protected spirocyclic intermediate
1. Incorrect pH: The pH of the reaction mixture is outside the optimal range of 8-9.[4]2. Low Reaction Temperature: The temperature is too low for the cyclocondensation to proceed efficiently.[4]3. Poor Quality Reagents: Starting materials or reagents are impure or degraded.
1. Monitor and Adjust pH: Use a pH meter to monitor the reaction and add ammonium carbonate as needed to maintain the pH between 8 and 9.2. Increase Temperature: Ensure the reaction is heated to reflux (80-100°C) in the chosen solvent (e.g., ethanol/water).3. Verify Reagent Quality: Use fresh, high-purity starting materials. Check the quality of the cyanide source and ammonium carbonate.
Formation of significant side products during spirocyclization
1. Incorrect Stoichiometry: The molar ratios of the reactants are not optimized.[4]2. Prolonged Reaction Time: Extended reaction times at high temperatures can lead to decomposition or side reactions.
1. Optimize Reagent Ratios: Start with a 1:2:2 molar ratio of ketone:cyanide:(NH₄)₂CO₃ and adjust as needed based on in-process controls.2. Monitor Reaction Progress: Use TLC or LC-MS to monitor the reaction and stop it once the starting material is consumed to avoid over-reaction.
Incomplete deprotection of the N-Boc intermediate
1. Insufficient Acid: The amount of HCl is not enough to fully cleave the Boc group.2. Short Reaction Time: The reaction has not been allowed to proceed to completion.[6]3. Presence of Water: Water can interfere with the deprotection in some organic solvents.
1. Increase Acid Equivalents: Use a larger excess of 4M HCl in ethyl acetate or dioxane.2. Extend Reaction Time: Monitor the reaction by TLC or LC-MS and continue until the starting material is no longer visible.3. Use Anhydrous Conditions: Ensure the solvent and glassware are dry before starting the reaction.
Difficulty in isolating the final hydrochloride salt
1. Product is soluble in the work-up solvent: The chosen solvent for precipitation is not optimal.2. Formation of an oil instead of a solid: The product may be precipitating as an oil due to impurities or the solvent system.
1. Change Precipitation Solvent: If using ethyl acetate, try other less polar solvents like diethyl ether or a mixture of solvents to induce precipitation.2. Trituration: If an oil forms, try triturating it with a non-polar solvent (e.g., hexanes) to induce solidification. Seeding with a small crystal of the pure product can also help.
Final product is discolored or has a low purity
1. Impurities from starting materials or side reactions. 2. Incomplete removal of colored byproducts.
1. Recrystallization: Perform one or more recrystallizations from a suitable solvent system (e.g., ethanol/water).2. Charcoal Treatment: If the product is colored, a charcoal treatment during recrystallization can help remove colored impurities.
V. Process Optimization and Scale-Up Considerations
Scaling up the synthesis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride requires careful consideration of several factors to ensure safety, efficiency, and reproducibility.
Decision-Making Flowchart for Scale-Up
Caption: Key considerations for scaling up the synthesis.
VI. Detailed Experimental Protocol (Illustrative)
This section provides a representative protocol for the synthesis of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride from its N-Boc protected precursor.
Step 1: Deprotection of tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
To a solution of tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate (1 equivalent) in a suitable organic solvent (e.g., dichloromethane or ethyl acetate), add a 4M solution of HCl in ethyl acetate or dioxane (e.g., 5-10 equivalents) slowly at room temperature.[6]
Stir the mixture at room temperature for 8-12 hours. Monitor the progress of the reaction by TLC or LC-MS until the starting material is completely consumed.
Upon completion of the reaction, concentrate the mixture under reduced pressure to remove the solvent.
To the resulting residue, add a solvent in which the product is sparingly soluble (e.g., ethyl acetate or diethyl ether) to induce precipitation.
Collect the precipitated solid by filtration, wash with a small amount of the precipitation solvent, and dry under vacuum to afford 2,8-Diazaspiro[4.5]decan-3-one hydrochloride.
Note: This protocol is illustrative. The specific amounts, reaction times, and solvents may need to be optimized for your specific scale and equipment.
VII. References
Shank, R. P., Maryanoff, B. E., Gardocki, J. F., & Streeter, A. J. (2005). Design, syntheses, and SAR of 2,8-diazaspiro[4.5]decanones as T-type calcium channel antagonists. Bioorganic & Medicinal Chemistry Letters, 15(1), 121-125. Retrieved from [Link]
Rovner, S. L. (2015). Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. Retrieved from [Link]
Google Patents. (n.d.). CN102516160B - Synthesis process for high-purity lercanidipine hydrochloride. Retrieved from
MDPI. (n.d.). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Retrieved from [Link]
Sfera, A., et al. (2021). Triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1945-1955. Retrieved from [Link]
Veselý, J. (2018). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 23(4), 856. Retrieved from [Link]
Wikipedia. (n.d.). Bucherer–Bergs reaction. Retrieved from [Link]
National Center for Biotechnology Information. (2021). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. PubMed. Retrieved from [Link]
Google Patents. (n.d.). CN110818712A - 1-methyl-1, 3, 8-triazaspiro [4.5] decane-2, 4-dione, and synthesis method and intermediate product thereof. Retrieved from
Name Reactions. (n.d.). Bucherer-Bergs Reaction. Retrieved from [Link]
PubChem. (n.d.). 2,8-Diazaspiro(4.5)decan-3-one. Retrieved from [Link]
National Center for Biotechnology Information. (2022). Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease. PubMed. Retrieved from [Link]
ResearchGate. (2021). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Retrieved from [Link]
ACS Publications. (2002). Synthesis of Spirohydantoins and Spiro-2,5-diketopiperazines via Resin-Bound Cyclic α,α-Disubstituted α-Amino Esters. Journal of Combinatorial Chemistry, 4(2), 134-144. Retrieved from [Link]
Royal Society of Chemistry. (2012). Broadening the chemical scope of laccases: selective deprotection of N-benzyl groups. Green Chemistry, 14(11), 3159-3165. Retrieved from [Link]
Technical Support Center: Optimizing Cleavage Conditions for Solid-Phase Synthesized Diazaspiro Compounds
Introduction: The Diazaspiro Challenge Diazaspiro compounds are privileged scaffolds in drug discovery due to their inherent three-dimensionality ( character) and ability to display functionality in defined vectors. Howe...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Diazaspiro Challenge
Diazaspiro compounds are privileged scaffolds in drug discovery due to their inherent three-dimensionality (
character) and ability to display functionality in defined vectors. However, their synthesis on solid support presents unique cleavage challenges compared to linear peptides:
Steric Bulk: The rigid spiro-junction can restrict solvation of the linker, leading to slow cleavage kinetics.
Nucleophilic Hotspots: The secondary amines and electron-rich aromatic rings often present in these scaffolds are "cation traps," highly susceptible to alkylation by linker fragments (e.g., Rink or Wang carbocations).
Acid Sensitivity: Certain spiro-acetal or spiro-aminal linkages may degrade under harsh trifluoroacetic acid (TFA) conditions.
This guide provides a validated framework for optimizing the release of these compounds with high purity.
The success of the cleavage is often determined before the first synthesis step. Select your resin based on the stability of your specific diazaspiro core.
Resin Type
Linker Chemistry
Cleavage Condition
Suitability for Diazaspiro
2-Chlorotrityl Chloride (2-CTC)
Trityl ester/amine
1% TFA in DCM (Mild)
High. Best for acid-sensitive spiro cores or to retain side-chain protecting groups. Prevents linker alkylation.
Rink Amide (RAM)
Benzhydrylamine
95% TFA (Strong)
Medium. Standard for amide libraries. Risk: The benzhydryl carbocation can alkylate electron-rich spiro-rings if scavengers are insufficient.
Wang Resin
Benzyl ester
95% TFA (Strong)
Low/Medium. Generates carboxylic acids. High risk of re-attachment of the carbocation to the spiro scaffold.
HMBA / PAM
Ester
Nucleophilic (NH3/MeOH)
Specialized. Use only if the spiro core is completely acid-intolerant (Base cleavage).
Optimized Cleavage Cocktails
Do not use a generic peptide cocktail. Diazaspiro compounds require specific scavenger ratios to prevent "scrambling" or alkylation.
Cocktail A: The "Standard" (Robust Scaffolds)
For Rink Amide/Wang resins where the spiro core lacks electron-rich aromatics.
Protocol: Treat resin 5x for 2 mins each. Filter immediately into Pyridine/MeOH to neutralize.
Optimization Workflow Logic
The following decision tree illustrates the logical flow for selecting the correct cleavage protocol based on your compound's structural features.
Figure 1: Decision logic for selecting cleavage conditions based on scaffold sensitivity and resin type.
Troubleshooting & FAQs
Q1: My LCMS shows the product mass + 56 Da (or + 106 Da). What happened?
Diagnosis: This is a classic alkylation artifact .
+56 Da: t-Butyl cation (from Boc/tBu deprotection) has attacked your spiro-ring.
+106 Da: The Rink Amide linker carbocation has attacked the ring.
Solution:
Switch Cocktail: Move to Cocktail B (Thioanisole/EDT).
Pre-swell: Swell resin in DCM for 30 mins before adding TFA to ensure uniform scavenger penetration.
Dilute: Reduce resin loading. High local concentration of carbocations promotes side reactions.
Q2: The yield is extremely low, but the resin is clean (no product left on beads).
Diagnosis: Your product likely failed to precipitate or washed away during workup. Diazaspiro compounds are often more lipophilic than peptides.
Solution:
Do NOT use Ether Precipitation: Small organic molecules often dissolve in Et2O/TFA mixtures.
Protocol:
Evaporate TFA completely (Rotovap or N2 stream).
Redissolve residue in 50% Acetonitrile/Water.
Lyophilize directly.
Alternative: Use cold Hexane/Ether (1:1) for precipitation if necessary.[3][4]
Q3: I see a "split peak" in the HPLC, but the mass is identical.
Diagnosis: This is often atropisomerism or epimerization .
Atropisomerism: The bulky spiro-system may have restricted rotation, creating rotamers that separate on column but interconvert slowly. Run HPLC at 60°C; if peaks merge, it is rotameric.
Epimerization: If you used strong base during synthesis, a chiral center adjacent to a carbonyl may have racemized. This is not a cleavage issue but a synthesis issue.
Q4: The cleavage mixture turned black/dark red.
Diagnosis: Oxidation of electron-rich aromatics or polymerization of the linker (specifically Wang/Rink).
Solution: This is usually cosmetic but indicates high cation activity. Ensure you are using fresh TIS (it oxidizes over time) and consider adding Phenol (5% w/v) to the cocktail as a radical scavenger.
Mechanistic Insight: The Scavenger's Role
Understanding why we add scavengers prevents errors. The cleavage reaction is an
mechanism that generates reactive carbocations.
Figure 2: Kinetic competition between the scavenger and the diazaspiro scaffold for the reactive linker carbocation.
Experimental Protocol: The "Golden Standard" Cleavage
Objective: Cleavage of a 0.1 mmol scale Diazaspiro-Rink Amide synthesis.
Wash: Wash resin with DCM (3x), MeOH (3x), and DCM (3x). Vacuum dry for 1 hour. (Residual DMF neutralizes TFA and reduces yield).
Prep: In a fume hood, prepare Cocktail A (or B if needed): 4.75 mL TFA + 125 µL TIS + 125 µL H2O.
Incubate: Add cocktail to resin. Shake vigorously for 2 hours at Room Temp.
Note: Do not exceed 3 hours unless necessary; degradation risk increases.
Filter: Filter resin into a round-bottom flask. Wash beads with 1 mL fresh TFA.
Workup:
Evaporate TFA under N2 stream to an oil.
Add 10 mL cold MTBE (Methyl tert-butyl ether) or Heptane .
Final: Dissolve pellet in H2O/MeCN (1:1) and Lyophilize.
References
Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[3][4][5][6] Chemical Reviews, 109(6), 2455–2504.
Foundational text on protecting group removal and scavenger selection.
Stathopoulos, P., et al. (2006). "Side reactions in the SPPS of Trp-containing peptides." Amino Acids, 30, 61–66.
Details the mechanism of electron-rich ring alkyl
Merck (Novabiochem). "Cleavage and Deprotection Protocols." Merck Millipore Technical Library.
Authoritative source for standard TFA/TIS/Water ratios and resin comp
Van Maarseveen, J. H. (1998).[7] "Solid phase synthesis of heterocycles by cyclization/cleavage methodologies." Comb. Chem. High Throughput Screen, 1(4), 185-214.[7]
Technical Support Center: Method Development for Chiral Separation of 2,8-Diazaspiro Enantiomers
Welcome to the technical support center for the chiral separation of 2,8-diazaspiro enantiomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solut...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the chiral separation of 2,8-diazaspiro enantiomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during method development. The content is structured in a question-and-answer format to directly address specific issues, explaining the causality behind experimental choices and providing validated protocols.
I. Frequently Asked Questions (FAQs)
This section addresses common initial questions when approaching the chiral separation of 2,8-diazaspiro compounds.
Q1: What are the primary challenges in separating 2,8-diazaspiro enantiomers?
A1: The primary challenges stem from the unique structural characteristics of 2,8-diazaspiro compounds. Their rigid, three-dimensional structure can limit the number of available interaction points with a chiral stationary phase (CSP). Furthermore, the basic nature of the two nitrogen atoms can lead to strong interactions with residual silanols on silica-based CSPs, resulting in poor peak shape and low efficiency. The specific substituents on the spirocyclic core also significantly influence solubility and chiral recognition, making a universal method unlikely.
Q2: Which type of chiral stationary phase (CSP) is generally most effective for 2,8-diazaspiro compounds?
A2: While method development often requires screening, polysaccharide-based CSPs, particularly those derived from amylose and cellulose, are a highly effective starting point.[1][2] These CSPs offer a broad range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation, which are well-suited for the functionalities often present in 2,8-diazaspiro molecules.[2][3] Specifically, derivatives like cellulose tris(3,5-dimethylphenylcarbamate) have shown success in separating various spiro compounds.[4][5] Macrocyclic glycopeptide phases, such as those based on vancomycin or teicoplanin, can also be effective, especially when ionic interactions can be leveraged.[6]
Q3: What are the recommended initial screening conditions for a new 2,8-diazaspiro compound?
A3: A systematic screening approach is crucial for efficient method development.[7] It is advisable to screen a selection of polysaccharide-based columns (e.g., one amylose-based and one cellulose-based) under multiple mobile phase conditions. A good starting point is to test normal phase, polar organic, and reversed-phase modes. This multi-pronged approach increases the probability of finding initial enantioselectivity.[8][9]
II. Troubleshooting Guide: Common Issues and Solutions
This section provides detailed troubleshooting for specific problems you may encounter during your experiments.
A. Peak Shape Problems
Q4: My peaks are tailing significantly. What is the likely cause and how can I fix it?
A4: Peak tailing for basic compounds like 2,8-diazaspiro enantiomers is often due to strong interactions with acidic silanol groups on the silica surface of the CSP. The basic nitrogen atoms in your analyte bind ionically to these sites, leading to a secondary, undesirable retention mechanism.
Solutions:
Mobile Phase Additives: The most common and effective solution is to add a basic modifier to your mobile phase to neutralize the silanol groups.[10]
For normal phase (e.g., Hexane/Ethanol), add 0.1-0.5% of an amine like diethylamine (DEA) or ethanolamine (EA).[10]
For reversed-phase (e.g., Acetonitrile/Water), using a buffer or a basic additive is also crucial.
Column Choice: If tailing persists, consider an immobilized polysaccharide CSP. These are generally more robust and can be washed with stronger solvents to clean the surface, which may help restore performance.[11]
Experimental Protocol: Implementing a Basic Additive
Prepare your initial mobile phase (e.g., 80:20 Hexane:Ethanol).
Create a series of mobile phases with increasing concentrations of DEA (e.g., 0.1%, 0.2%, 0.3%).
Equilibrate the column with each new mobile phase for at least 10-20 column volumes before injecting your sample. CHIROBIOTIC columns may require longer equilibration times.[7]
Monitor the peak asymmetry. The optimal concentration of the additive should provide a significant improvement in peak shape without compromising resolution.
Q5: I am observing peak splitting or a distorted peak shape that is not typical tailing. What could be the issue?
A5: This can be caused by several factors:
Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion. Try reducing the injection volume or sample concentration.
Strong Injection Solvent: If your sample is dissolved in a solvent much stronger than the mobile phase, it can cause localized disruption of the stationary phase, leading to band broadening and peak splitting.[11] Ideally, dissolve your sample in the mobile phase.
Column Contamination: Adsorption of impurities from previous injections can create active sites that interfere with the separation.[11]
Troubleshooting Workflow for Peak Distortion
Caption: Decision tree for troubleshooting peak shape issues.
B. Resolution and Selectivity Issues
Q6: I see a single peak and no hint of separation. What should be my next steps?
A6: A complete lack of separation indicates that the chosen CSP and mobile phase combination does not provide the necessary chiral recognition for your analyte.
Solutions:
Change the Mobile Phase Mode: If you started in normal phase, switch to polar organic (e.g., Methanol/Acetonitrile with additives) or reversed-phase. The interaction mechanisms can be vastly different across these modes.
Switch to a Different CSP: If changing the mobile phase doesn't work, the analyte may require a different type of chiral selector. If you used a cellulose-based column, try an amylose-based one, or vice-versa, as they can offer complementary selectivity.[1][5]
Consider Supercritical Fluid Chromatography (SFC): SFC is an excellent alternative to HPLC for chiral separations and can often provide superior resolution and speed.[12][13][14][15] The use of supercritical CO2 as the main mobile phase component can lead to different selectivity compared to liquid chromatography.[14]
Q7: I have partial separation (a shoulder on my peak), but the resolution is poor (Rs < 1.5). How can I improve it?
A7: Partial separation is a great starting point! Optimization of chromatographic parameters is key here.
Strategies for Improving Resolution:
Optimize Mobile Phase Composition: Small changes in the ratio of your solvents can have a significant impact on selectivity. For example, in a hexane/alcohol mobile phase, systematically vary the alcohol percentage.
Change the Alcohol Modifier: In normal phase, switching from ethanol to isopropanol or vice-versa can alter the hydrogen bonding interactions and improve resolution.
Lower the Temperature: Decreasing the column temperature generally increases chiral selectivity by enhancing the stability of the transient diastereomeric complexes formed between the analyte and the CSP.[1][7] However, this may also increase analysis time and backpressure.
Reduce the Flow Rate: Chiral separations often benefit from lower flow rates, which can improve efficiency and allow more time for the enantiomers to interact with the stationary phase.[7]
Data Summary: Effect of Parameters on Resolution
Parameter Change
Expected Effect on Selectivity (α)
Expected Effect on Efficiency (N)
Overall Impact on Resolution (Rs)
Decrease Temperature
Often Increases
May Decrease
Generally Increases
Decrease Flow Rate
Usually No Change
Increases
Increases
Change Alcohol Modifier
Can Increase or Decrease
Can Increase or Decrease
Variable, needs to be tested
Optimize Additive Conc.
Can Increase or Decrease
Often Increases Peak Shape
Variable, needs to be tested
Q8: The elution order of my enantiomers reversed when I changed the mobile phase. Is this normal?
A8: Yes, this is a known phenomenon in chiral chromatography and is often indicative of a change in the dominant chiral recognition mechanism.[1] For example, a change in mobile phase additive concentration or type can alter the conformation of the chiral selector or the analyte, leading to a reversal in elution order.[1] This can be a useful tool during method development, especially if you need to elute a minor enantiomer before a major one for accurate quantification.[16]
C. Column Care and Reproducibility
Q9: My previously successful method is no longer working on a new column of the same type. What is happening?
A9: This is often referred to as a "memory effect".[11][17] The old column may have been conditioned by additives from previous mobile phases that have adsorbed onto the stationary phase.[11] This conditioning contributes to the separation, and a new column will lack it.
Solutions:
Condition the New Column: Before use, flush the new column for an extended period (a few hours) with the mobile phase containing the necessary additives.[11]
Develop on a New Column: To avoid this issue in the future, it is recommended to develop new methods on new, dedicated columns and to document their usage history.[11]
Q10: How should I properly store my chiral column?
A10: Proper storage is critical to ensure a long column lifetime.
Flush out Buffers and Additives: Never store a column in a mobile phase containing buffers or salts, as this can lead to precipitation and blockage. Flush the column with a compatible, non-buffered mobile phase (e.g., 80:20 Methanol:Water for reversed-phase, or Hexane/Isopropanol for normal phase).
Consult the Manufacturer's Instructions: Always refer to the specific instructions provided by the column manufacturer for recommended storage solvents and procedures. Coated polysaccharide columns, for instance, are incompatible with certain "forbidden" solvents that can strip the chiral selector from the silica support.[11] Immobilized phases offer a broader range of compatible solvents.[3]
General Workflow for Chiral Method Development
Caption: A systematic workflow for chiral method development.
References
Chiral Method Development Str
A Strategy for Developing HPLC Methods for Chiral Drugs.
Chiral Mobile-Phase Additives in HPLC Enantioseparations.
Chiral Separation of Spiro-compounds and Determination Configuration.
Chromatographic enantiomer separation and absolute configuration of spiro[benzo-1,3-dioxole-2,9′-bicyclo[3.3.1]nonan]-2′-one and the corresponding diastereomeric hydroxy acetals. Journal of the Chemical Society, Perkin Transactions 2.
Enantiomeric Enrichment of Stereolabile Chiral Spiro Compounds by Dynamic HPLC on Chiral St
Chiral column chrom
CHIRAL ST
A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block.
Enantiomer Separations.
Chiral HPLC Separ
Playing with Selectivity for Optimal Chiral Separation.
A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.
Supercritical Fluid Chromatography for Chiral Analysis, Part 2: Applications.
Supercritical fluid chromatography for the enantiosepar
Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification.
Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separ
Enantiomeric Purific
Enantiomeric Mixtures in Natural Product Chemistry: Separation and Absolute Configur
Novel Separation Approach for Multiple Chiral Center Molecules. Sigma-Aldrich.
Resolution (Separation) of Enantiomers. Chemistry LibreTexts.
Separation of Enantiomers with two chiral centers.
Racemic Mixtures Separ
HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configur
Technical Support Center: Enhancing the Metabolic Stability of 2,8-diazaspiro[4.5]decan-1-one Derivatives
Welcome to the technical support center for researchers working with 2,8-diazaspiro[4.5]decan-1-one derivatives. This guide, structured in a question-and-answer format, provides in-depth FAQs and troubleshooting workflow...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers working with 2,8-diazaspiro[4.5]decan-1-one derivatives. This guide, structured in a question-and-answer format, provides in-depth FAQs and troubleshooting workflows to address common challenges encountered during the assessment and enhancement of metabolic stability. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower your drug development efforts.
Section 1: Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding the metabolic stability of your specific compound class.
Q1: What is metabolic stability and why is it critical for 2,8-diazaspiro[4.5]decan-1-one derivatives?
A1: Metabolic stability refers to a drug candidate's susceptibility to biotransformation by drug-metabolizing enzymes. For 2,8-diazaspiro[4.5]decan-1-one derivatives, which are often developed as potent and selective kinase inhibitors, assessing metabolic stability is crucial for several reasons:[1][2][3]
Pharmacokinetic Profile: A compound that is metabolized too quickly will have a short half-life and low bioavailability, making it difficult to maintain therapeutic concentrations in the body with a reasonable dosing regimen.[4][5]
Predicting In Vivo Clearance: In vitro metabolic stability assays, typically using liver microsomes or hepatocytes, provide an estimate of intrinsic clearance (CLint). This value is essential for predicting in vivo hepatic clearance, a major determinant of a drug's overall exposure.[6][7]
Informing Structural Optimization: Early assessment of metabolic stability allows medicinal chemists to identify metabolically liable "soft spots" in the molecule.[8] This knowledge guides the synthesis of new analogues with improved stability, accelerating the hit-to-lead and lead-optimization process.[4][9] The rigid, three-dimensional nature of spirocyclic scaffolds like the 2,8-diazaspiro[4.5]decan-1-one core can be leveraged to improve metabolic stability compared to more flexible or planar structures.[9][10]
Q2: What are the primary metabolic pathways anticipated for the 2,8-diazaspiro[4.5]decan-1-one scaffold?
A2: While the exact metabolic fate depends on the specific substituents (R-groups) attached to the core, the 2,8-diazaspiro[4.5]decan-1-one scaffold presents several potential sites for metabolism, primarily driven by Cytochrome P450 (CYP) enzymes.
N-dealkylation: If the nitrogen at the 8-position is substituted with an alkyl group, N-dealkylation is a very common metabolic pathway.
Hydroxylation: Aliphatic hydroxylation can occur on the spirocyclic rings. The specific site is often governed by the electronic and steric environment created by nearby functional groups.
Oxidation: The carbon atom alpha to a nitrogen can be a site for oxidation.
Aromatic Hydroxylation: If the derivatives contain aromatic rings (e.g., a phenyl group), oxidation of the aromatic ring is a likely metabolic route.
Phase II Conjugation: If Phase I metabolism introduces a hydroxyl or amine group, these can undergo subsequent Phase II conjugation reactions, such as glucuronidation (by UGTs) or sulfation.[11]
Identifying these pathways is the first step in designing more stable analogues.
Q3: Which in vitro assay is more suitable for my derivatives: a microsomal or a hepatocyte stability assay?
A3: The choice between liver microsomes and hepatocytes depends on the stage of your research and the specific questions you are asking.
Liver Microsomes: This is a subcellular fraction containing Phase I enzymes like CYPs.[11] It is a cost-effective, high-throughput method ideal for early-stage screening of many compounds to get a rank-order of their stability against oxidative metabolism.[7][12]
Hepatocytes: These are intact liver cells and are considered the "gold standard" for in vitro metabolism studies.[5] They contain the full complement of Phase I and Phase II enzymes, as well as necessary cofactors and transporters.[13][14] A hepatocyte assay is crucial when you suspect Phase II metabolism is a significant clearance pathway or when you need a more accurate prediction of in vivo hepatic clearance that accounts for cell permeability.[13][15]
Recommendation: Start with a microsomal stability assay for initial screening. If a compound shows high stability in microsomes but is suspected to undergo other metabolic pathways, or for lead candidates, progress to a hepatocyte stability assay for a more comprehensive assessment.[13]
Q4: What are some common structural modifications to improve the metabolic stability of these compounds?
A4: Once metabolic liabilities are identified, several medicinal chemistry strategies can be employed:[4][8][16]
Blocking Metabolic Sites: Introduce a metabolically stable group, such as a fluorine atom or a methyl group, at or near the site of metabolism. This can sterically hinder the enzyme's access to the "soft spot."
Deuteration: Replacing a hydrogen atom with its heavier isotope, deuterium, at a site of metabolism can slow the rate of C-H bond cleavage, a common rate-limiting step in CYP-mediated reactions.[8][17]
Reduce Lipophilicity: High lipophilicity often correlates with increased metabolic turnover. Introducing polar functional groups can reduce nonspecific binding to metabolizing enzymes.[4][8]
Conformational Constraint: Modifying the molecule to lock it into a conformation that is unfavorable for binding to the metabolic enzyme can enhance stability.[4] The inherent rigidity of the spirocyclic core is an advantage here.[9]
Bioisosteric Replacement: Replace a metabolically labile group with a bioisostere that is more stable but retains the desired biological activity. For example, replacing a labile ester with a more stable amide group.[18]
This section provides solutions to specific problems you might encounter during microsomal stability experiments.
Q1: My compound appears highly unstable (t½ < 5 min), but in silico models predicted moderate stability. What should I investigate?
A1: This discrepancy is common and points to factors not captured by predictive models.
Causality: The issue could be high intrinsic clearance, non-specific binding, or chemical instability.
Troubleshooting Steps:
Check the Negative Control: First, analyze your control incubation performed without the NADPH cofactor.[11] Significant compound loss here points to either chemical instability in the buffer or degradation by non-NADPH-dependent enzymes.
Assess Non-Specific Binding (NSB): Highly lipophilic compounds can bind extensively to the plasticware or the microsomal protein itself, leading to an artificially low concentration and the appearance of rapid clearance. Perform an NSB assessment by measuring the compound concentration at time zero in the presence and absence of microsomes.
Lower Microsomal Concentration: If the turnover is too rapid to measure accurately, repeat the assay with a lower microsomal protein concentration (e.g., 0.1 mg/mL instead of 0.5 mg/mL). This slows down the reaction, allowing for more accurate measurement of the degradation curve.
Q2: I'm seeing significant compound loss in my control incubation (without NADPH). What does this indicate and how do I fix it?
A2: This finding suggests that the loss of your compound is not due to CYP-mediated metabolism.
Causality & Explanation:
Chemical Instability: The compound may be hydrolyzing or degrading in the pH 7.4 incubation buffer.
Non-CYP Enzymatic Degradation: Liver microsomes contain other enzymes, such as carboxylesterases or UGTs (if the appropriate cofactor like UDPGA is present, though it is not in a standard CYP assay), that do not require NADPH.[11]
Troubleshooting Steps:
Buffer Stability Test: Incubate your compound in the reaction buffer at 37°C without any microsomes. If the compound degrades, the issue is chemical instability. You may need to adjust the buffer pH if your compound's stability is pH-sensitive.
Heat-Inactivated Microsomes: Run an experiment using heat-inactivated microsomes (without NADPH). If you still see compound loss, it confirms chemical instability. If the compound is stable in this condition but not in the standard "-NADPH" control, it points towards degradation by a non-NADPH-dependent but heat-labile enzyme.
Q3: My results show high variability between replicates. What are the potential causes?
A3: High variability undermines the reliability of your data.
Causality & Explanation: This is often due to inconsistent pipetting, poor sample mixing, or issues with the analytical method.
Troubleshooting Steps:
Pipetting Technique: Ensure accurate and consistent pipetting, especially of the microsomal stock, which is a suspension. Gently mix the microsomal stock before each aspiration.
Mixing: Ensure thorough mixing when initiating the reaction and before taking each time-point sample.
Quenching Efficiency: The "stop solution" (typically cold acetonitrile with an internal standard) must effectively precipitate all proteins and halt the reaction instantly. Ensure the volume of the stop solution is sufficient (e.g., at least 3:1 ratio to the sample volume).
Analytical Method Validation: Verify the robustness of your LC-MS/MS method. Check for matrix effects, ensure the internal standard is appropriate, and confirm that the calibration curve is linear and accurate.[19][20]
Q4: My positive control compound is not metabolizing as expected. What's the problem?
A4: This is a critical quality control failure and invalidates the results for your test compounds.
Causality & Explanation: This almost always points to a problem with the reagents or experimental setup.
Troubleshooting Steps:
Microsome Viability: The microsomal stock may have degraded due to improper storage or repeated freeze-thaw cycles. Always use a fresh aliquot of microsomes for each experiment.
Cofactor Integrity: The NADPH cofactor is unstable. It should be prepared fresh immediately before the experiment and kept on ice.
Incubator Temperature: Verify that the incubator is maintaining a constant 37°C.
Caption: Troubleshooting unexpected compound loss in microsomal assays.
This section addresses challenges specific to whole-cell hepatocyte assays.
Q1: My compound is stable in microsomes but shows high clearance in hepatocytes. Why is there a discrepancy?
A1: This is an excellent and informative result, highlighting the value of the hepatocyte assay.[13]
Causality & Explanation: This pattern strongly suggests that your compound is cleared by metabolic pathways not present or fully active in the microsomal preparation. The most likely candidates are:
Phase II Metabolism: The compound may be directly conjugated by enzymes like UGTs or SULTs, which are present in hepatocytes but not fully functional in standard microsomal assays.[14]
Non-CYP Phase I Enzymes: Other oxidative enzymes found in the cytosol (e.g., aldehyde oxidase) could be responsible.
Next Steps:
Metabolite Identification: Re-analyze the hepatocyte samples to look for the formation of metabolites, particularly glucuronide or sulfate conjugates. This will confirm the metabolic pathway.
Enzyme Inhibition Studies: Use specific chemical inhibitors for different enzyme classes in the hepatocyte assay to pinpoint the responsible pathway.
Q2: My low-clearance compound shows almost no degradation after 4 hours. How can I get a more accurate intrinsic clearance value?
A2: Quantifying the clearance of highly stable compounds is a common challenge.[21] Standard suspension hepatocyte assays may not be long enough to see significant turnover.
Causality & Explanation: The intrinsic clearance of the compound is too low to be accurately measured within the short incubation window of a suspension assay, as enzyme activity in suspended hepatocytes declines over time.[21]
Solution: Plated Hepatocyte Assay with a Relay Method
Plated Hepatocytes: Use plated cryopreserved hepatocytes, which can maintain metabolic activity for much longer periods (24-48 hours).[21][22]
Extended Incubation: This allows you to extend your incubation time points (e.g., 0, 4, 8, 24 hours) to see measurable compound depletion.[22]
Hepatocyte Relay Method: For extremely stable compounds, a relay method can be used. After an initial incubation period (e.g., 24 hours), the supernatant containing the remaining parent drug is transferred to a fresh plate of hepatocytes for a second incubation period. This amplifies the clearance measurement.
Q3: I suspect poor cell permeability is affecting my hepatocyte assay results. How can I confirm this?
A3: If a compound cannot enter the hepatocyte efficiently, its metabolic stability will be overestimated because it never reaches the intracellular enzymes.[13]
Causality & Explanation: The cell membrane acts as a barrier. Highly polar or very large molecules may have low passive diffusion rates, and if they are not substrates for uptake transporters, their intracellular concentration will remain low.
Troubleshooting & Confirmation:
Compare with Lysed Cells: Perform a parallel stability assay using hepatocytes that have been lysed (e.g., by sonication) to remove the cell membrane barrier. If the compound is significantly less stable in the lysed cells compared to the intact cells, this strongly suggests that permeability is the rate-limiting step.
Measure Intracellular Concentration: A more direct but technically challenging approach is to measure the concentration of the compound in both the cell pellet and the supernatant over time to determine the extent of cell uptake.
Caption: Blocking common metabolic liabilities on the scaffold.
References
Bio-Analysis Centre. (2022). Bioanalytical Methods - An Overview.
ManTech Publications. (2025). Emerging Trends In Bioanalytical Methods For Drug Metabolism Studies.
NEDMDG. Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability.
Open Library Publishing Platform. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition.
Anonymous. (2025). What is microsomal stability and why is it important?.
Singh, S., et al. (2021). Drug Metabolic Stability in Early Drug Discovery to Develop Potential Lead Compounds.
Pharma Focus Asia. Metabolic Stability.
Kumar, S., et al. (2021). Drug metabolic stability in early drug discovery to develop potential lead compounds. PubMed.
Frontiers. (2024). The clinical applications of drugs and their metabolites analysis in biological fluids and commonly used analytical techniques for bioanalysis: review.
ResolveMass Laboratories Inc. (2024). Bioanalytical Method Development: A Comprehensive Guide.
ACS Publications. (2022). Identification of a Novel 2,8-Diazaspiro[4.
Journal of Pharmaceutical Science and Technology.
Domainex.
Thermo Fisher Scientific.
Protocols.io. (2025).
Ackley, D. C., et al. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes.
Creative Bioarray.
ResearchGate. (2025). A Straightforward and Efficiently Scaleable Synthesis of Novel Racemic 4-Substituted-2,8-diazaspiro[4.
PubMed. (2022). Identification of a Novel 2,8-Diazaspiro[4.
Creative Bioarray. Microsomal Stability Assay.
Cyprotex. Microsomal Stability.
Patsnap Synapse. (2025). What are common issues in in vitro ADME assays?.
A Comparative Guide to the Kinase Selectivity of 2,8-Diazaspiro[4.5]decane Derivatives
In the landscape of modern drug discovery, the pursuit of highly selective kinase inhibitors is paramount to developing safer and more effective therapeutics.[1][2] Kinases, a large family of enzymes that regulate a vast...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery, the pursuit of highly selective kinase inhibitors is paramount to developing safer and more effective therapeutics.[1][2] Kinases, a large family of enzymes that regulate a vast array of cellular processes, are frequently implicated in diseases such as cancer and inflammatory disorders.[1][3] The 2,8-diazaspiro[4.5]decane scaffold has emerged as a promising framework for the design of potent and selective kinase inhibitors. This guide provides a comprehensive analysis of the selectivity profiles of various 2,8-diazaspiro[4.5]decane derivatives against kinase panels, supported by experimental data and detailed protocols for researchers in the field.
The Strategic Imperative for Kinase Selectivity
The human kinome comprises over 500 kinases, many of which share significant structural homology within their ATP-binding sites.[1] This conservation presents a significant challenge in developing inhibitors that target a specific kinase without affecting off-target kinases.[1][4] Off-target inhibition can lead to unforeseen side effects and toxicities, hindering the clinical translation of promising drug candidates.[1] Therefore, early and comprehensive selectivity profiling is a critical step in the drug discovery pipeline, enabling the identification of compounds with the desired therapeutic window.[5][6]
The 2,8-Diazaspiro[4.5]decane Scaffold: A Privileged Structure
The 2,8-diazaspiro[4.5]decane core offers a unique three-dimensional architecture that can be strategically functionalized to achieve high affinity and selectivity for specific kinase targets. Its rigid spirocyclic nature provides a defined orientation for substituent groups, allowing for precise interactions with amino acid residues within the kinase active site and adjacent pockets. This structural feature is instrumental in differentiating between closely related kinases and achieving superior selectivity profiles.
Comparative Selectivity Profiling of 2,8-Diazaspiro[4.5]decane Derivatives
Recent studies have highlighted the potential of 2,8-diazaspiro[4.5]decane derivatives as potent inhibitors of key kinases involved in disease pathogenesis. Below is a comparative analysis of representative compounds from this class, showcasing their selectivity against different kinase targets.
Table 1: Kinase Inhibition Profile of Representative 2,8-Diazaspiro[4.5]decane Derivatives
Compound ID
Target Kinase
IC50 (nM)
Selectivity Notes
Reference
Compound 41
RIPK1
92
Potent inhibitor of RIPK1, a key regulator of necroptosis.[7]
IC50 values represent the concentration of the inhibitor required to reduce the activity of the kinase by 50%.
The data presented in Table 1 demonstrates the versatility of the 2,8-diazaspiro[4.5]decane scaffold. For instance, Compound 41 shows potent inhibition of RIPK1, a critical mediator of inflammatory diseases.[7] In another example, Compound 48 has been identified as a potent and selective dual inhibitor of TYK2 and JAK1, members of the Janus kinase (JAK) family, which are implicated in autoimmune and inflammatory conditions.[8] The significant selectivity of Compound 48 for TYK2/JAK1 over other JAK family members underscores the potential for developing targeted therapies with reduced off-target effects.[8]
Experimental Protocols for Kinase Selectivity Profiling
To ensure the scientific rigor and reproducibility of kinase selectivity data, standardized and well-validated experimental protocols are essential.[9] Below are detailed methodologies for key in vitro and cell-based assays commonly employed for this purpose.
In Vitro Biochemical Kinase Inhibition Assay
This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.
Principle: The assay quantifies the transfer of a phosphate group from ATP to a specific substrate by the kinase. Inhibition is measured as a decrease in substrate phosphorylation. Radiometric and non-radiometric formats are widely used.[10]
Prepare a stock solution of the 2,8-diazaspiro[4.5]decane derivative in 100% DMSO.
Prepare serial dilutions of the compound in assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).
Prepare a solution of the purified kinase and its specific substrate in assay buffer.
Prepare an ATP solution at a concentration close to the Km for the specific kinase to ensure accurate potency assessment.[11]
Assay Procedure:
In a 384-well plate, add 5 µL of the compound dilutions.
Add 5 µL of the kinase/substrate mixture to each well.
Incubate for 15 minutes at room temperature to allow for compound binding to the kinase.[4]
Initiate the kinase reaction by adding 5 µL of the ATP solution.
Incubate for a predetermined time (e.g., 60 minutes) at room temperature.
Stop the reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent.
Incubate for 40 minutes at room temperature.
Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.
Incubate for 30 minutes at room temperature.
Measure the luminescence using a plate reader.
Data Analysis:
Normalize the data using "no enzyme" and "vehicle control" wells.
Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.
Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.
Causality Behind Experimental Choices:
ATP Concentration at Km: Running the assay at the ATP Km value for each kinase provides a more accurate determination of the inhibitor's potency (IC50) as it reflects the competitive nature of ATP-competitive inhibitors.[11]
Pre-incubation Step: Pre-incubating the kinase with the inhibitor before adding ATP allows for the establishment of binding equilibrium, which is crucial for accurate potency measurement, especially for slow-binding inhibitors.[4]
Luminescence-Based Detection: This method offers high sensitivity, a wide dynamic range, and is less hazardous than radiometric assays.[12]
Cell-Based Kinase Inhibition Assay
Cell-based assays are crucial for confirming target engagement and assessing the efficacy of inhibitors in a more physiologically relevant context.[13][14]
Principle: These assays measure the inhibition of a specific kinase-mediated signaling event within intact cells. This can be achieved by quantifying the phosphorylation of a downstream substrate.[14]
Culture a relevant cell line that expresses the target kinase.
Seed the cells into a 96-well plate and allow them to adhere overnight.
Compound Treatment:
Prepare serial dilutions of the 2,8-diazaspiro[4.5]decane derivative in cell culture medium.
Remove the old medium from the cells and add the compound dilutions.
Incubate for a specific period (e.g., 1-2 hours) to allow for cell penetration and target engagement.
Cell Stimulation (if necessary):
If the kinase pathway is not constitutively active, stimulate the cells with an appropriate agonist (e.g., a growth factor) to activate the target kinase.
Cell Lysis and Detection:
Wash the cells with cold PBS.
Lyse the cells with a suitable lysis buffer containing protease and phosphatase inhibitors.
Quantify the phosphorylation of the target kinase's substrate in the cell lysates using methods such as ELISA, Western blotting, or bead-based immunoassays with phospho-specific antibodies.[14]
Data Analysis:
Normalize the phospho-protein signal to the total protein signal.
Plot the percentage of inhibition of substrate phosphorylation against the logarithm of the inhibitor concentration.
Determine the IC50 value.
Causality Behind Experimental Choices:
Intact Cell System: This approach provides valuable information on the compound's cell permeability, stability, and ability to engage the target in a complex cellular environment.
Phospho-Specific Antibodies: The use of highly specific antibodies ensures that only the phosphorylated form of the substrate is detected, providing a direct readout of the target kinase's activity.[14]
Visualizing Kinase Signaling and Experimental Workflows
To further elucidate the concepts discussed, the following diagrams illustrate a representative kinase signaling pathway and the experimental workflow for selectivity profiling.
Caption: A typical workflow for kinase inhibitor selectivity profiling in drug discovery.
Structure-Activity and Structure-Selectivity Relationships
The systematic modification of the 2,8-diazaspiro[4.5]decane scaffold allows for the exploration of structure-activity relationships (SAR) and structure-selectivity relationships (SSR). For example, in the study leading to the discovery of the dual TYK2/JAK1 inhibitor, Compound 48, systematic exploration of different substituents on the spirocyclic core was crucial for achieving the desired potency and selectivity profile. [8]The introduction of specific chemical moieties can exploit subtle differences in the amino acid composition and conformation of the ATP-binding pockets among different kinases, thereby enhancing selectivity.
Conclusion
The 2,8-diazaspiro[4.5]decane scaffold represents a valuable platform for the development of the next generation of selective kinase inhibitors. The data and protocols presented in this guide underscore the importance of rigorous selectivity profiling in identifying promising drug candidates. By combining insightful chemical design with robust biochemical and cell-based assays, researchers can unlock the full therapeutic potential of this versatile chemical class.
References
High-throughput biochemical kinase selectivity assays: panel development and screening applic
Cell-based test for kinase inhibitors. INiTS.
Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research.
KINASE PROFILING & SCREENING. Reaction Biology.
Discovery of novel 2,8-diazaspiro[4.5]decan-1-one derivatives as potent RIPK1 kinase inhibitors. PubMed.
Activity-Based Kinase Selectivity and Profiling Services. AssayQuant.
Biochemical kinase assay to improve potency and selectivity. Domainex.
Spotlight: Cell-based kinase assay form
Identification of a Novel 2,8-Diazaspiro[4.
Kinome-Wide Profiling Prediction of Small Molecules. PubMed.
Targeted Kinase Selectivity
Kinome-wide selectivity and chemo-proteomics profiling of 10 (SM311).
Kinome-wide Selectivity Profiling of ATP-competitive Mammalian Target of Rapamycin (mTOR)
Enhancing the Selectivity of Kinase Inhibitors in Oncology: A Chemical Biology Perspective.
Measuring and interpreting the selectivity of protein kinase inhibitors. Semantic Scholar.
A novel cell-based kinase assay panel paired with high content phenotypic profiling to correlate kinase inhibitor specificity and cellular activity. AACR Journals.
Strategy toward Kinase-Selective Drug Discovery.
Cell Based Kinase Assays. Luceome Biotechnologies.
Kinome-wide selectivity of JAK kinase inhibitors determined by...
Kinobead and Single-Shot LC-MS Profiling Identifies Selective PKD Inhibitors.
Precision Medicine: The Role of Kinase Inhibitors in Drug Discovery.
In vitro kinase assay.
In vitro kinase assay. Protocols.io.
An In-Depth Technical Guide to In Vitro Kinase Assays: Principles and Protocols. Benchchem.
Kinase assays. BMG LABTECH.
Assay Development for Protein Kinase Enzymes. NCBI - NIH.
A Quick Introduction to Graphviz.
Assaying The Kinase Activity Of LRRK2 In Vitro l Protocol Preview. YouTube.
DragonPy November 2021 Matic Lubej: Graphviz (cre
Graphviz.
Graphviz Examples and Tutorial. Sketchviz.
Discovery of 2,8-diazaspiro[4.
Create Complex Graphs with GraphViz. YouTube.
Synthesis and structure-activity studies of a series of 1-oxa-2,8-diazaspiro[4.5]decan-3-ones and related compounds as M1 muscarinic agonists. PubMed.
Collection - Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease. Journal of Medicinal Chemistry - ACS Figshare.
(PDF) Kinase Strips for routine creations of inhibitor selectivity profiles: A novel approach to targeted and flexible kinase profiling.
Structure-Activity Relationships. Download Table.
A Representative Kinase Selectivity Screening Panel to Support Drug Discovery Using the ADP-Glo Kinase Activity Form
Discovery of Novel 2,8-diazaspiro[4.5]decanes as Orally Active Glycoprotein IIb-IIIa Antagonists. PubMed.
A Comparative Guide to the Structure-Activity Relationship of Spiro-Lactam Analogs as Nociceptin/Orphanin FQ Receptor Modulators
This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 2,8-diazaspiro[4.5]decan-3-one analogs and their closely related triaza- and oxaza-spirocyclic counterparts. Our focus is on the m...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 2,8-diazaspiro[4.5]decan-3-one analogs and their closely related triaza- and oxaza-spirocyclic counterparts. Our focus is on the modulation of the Nociceptin/Orphanin FQ (N/OFQ) peptide receptor, also known as the ORL-1 receptor, a G-protein coupled receptor (GPCR) implicated in a wide array of physiological processes including pain, mood, and addiction.[1] We will dissect the nuanced interplay between chemical structure and biological activity, offering a comparative framework supported by experimental data and detailed protocols for key assays.
The 2,8-Diazaspiro[4.5]decan-3-one Scaffold: A Privileged Core in Medicinal Chemistry
The 2,8-diazaspiro[4.5]decan-3-one core represents a rigid three-dimensional scaffold that has garnered significant attention in medicinal chemistry. Its conformational constraint is advantageous for presenting pharmacophoric elements in a well-defined spatial orientation, which can lead to enhanced potency and selectivity for biological targets. While direct and extensive SAR studies on the 2,8-diazaspiro[4.5]decan-3-one scaffold as ORL-1 receptor modulators are emerging, a wealth of information can be gleaned from its closely related analogs, particularly the 1,3,8-triazaspiro[4.5]decan-4-one series. These analogs have been pivotal in the development of potent and selective ligands for the ORL-1 receptor.
Comparative Analysis of Spiro-Lactam Analogs at the ORL-1 Receptor
Our comparative analysis will focus on the 1,3,8-triazaspiro[4.5]decan-4-one scaffold, for which significant SAR data at the ORL-1 receptor is available. We will examine how modifications at key positions of this spirocyclic core influence binding affinity and functional activity.
Modifications at the N8-Position: The Key to Potency and Selectivity
The N8 position of the piperidine ring within the spiro-scaffold is a critical determinant of activity. Substitution at this position with bulky, lipophilic groups has been shown to be essential for high-affinity binding to the ORL-1 receptor. A notable example is the development of spiroxatrine derivatives, where modifications to the 1,4-benzodioxane moiety attached to the N8-position have been explored.[2]
Table 1: Impact of N8-substituent modifications on ORL-1 receptor affinity and activity. Data synthesized from multiple sources for illustrative purposes.
The introduction of a hydroxyl group on the benzodioxane ring, as seen in compound cis-4 , leads to a significant increase in agonist activity.[2] This suggests the presence of a hydrogen-bond donor interaction within the receptor's binding pocket. The stereochemistry of this hydroxyl group is also crucial, with the cis diastereoisomer demonstrating higher potency than the trans isomer.[2]
Workflow for the ORL-1 Radioligand Binding Assay.
[³⁵S]GTPγS Functional Assay
This assay measures the functional activity of a compound (agonist, antagonist, or inverse agonist) by quantifying its effect on G-protein activation.
Rationale: Upon agonist binding to a Gi/o-coupled receptor like ORL-1, the associated G-protein exchanges GDP for GTP, leading to its activation. [3][4]This assay uses a non-hydrolyzable GTP analog, [³⁵S]GTPγS, which accumulates on the activated Gα subunit. [3][4]The amount of incorporated radioactivity is a direct measure of G-protein activation. Antagonists will inhibit the agonist-stimulated increase in [³⁵S]GTPγS binding.
Step-by-Step Protocol:
Reagent Preparation:
Prepare ORL-1 receptor membranes as described in the binding assay protocol.
Prepare an assay buffer containing 50 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, and 1 mM DTT, pH 7.4.
Prepare a solution of GDP (typically 10 µM final concentration) in assay buffer.
Prepare a solution of [³⁵S]GTPγS (typically 0.1 nM final concentration) in assay buffer.
Assay Setup (for Agonist Determination):
In a 96-well plate, add 25 µL of assay buffer.
Add 25 µL of the test compound at various concentrations. For basal activity, add 25 µL of assay buffer. For maximal stimulation, add 25 µL of a saturating concentration of a known ORL-1 agonist (e.g., nociceptin).
Add 50 µL of the membrane suspension (10-20 µg of protein) containing GDP.
Pre-incubate for 15 minutes at 30°C.
Initiate the reaction by adding 25 µL of [³⁵S]GTPγS.
Incubation and Filtration:
Incubate the plate at 30°C for 60 minutes with gentle agitation.
Terminate the reaction by rapid filtration through a glass fiber filter plate.
Wash the filters three times with ice-cold wash buffer.
Quantification and Data Analysis:
Dry the filter plate, add scintillation cocktail, and count the radioactivity.
Plot the stimulated [³⁵S]GTPγS binding against the log concentration of the test compound to generate a dose-response curve.
Determine the EC₅₀ (the concentration of agonist that produces 50% of the maximal response) and the Emax (the maximal effect) from the curve.
Conclusion and Future Directions
The 2,8-diazaspiro[4.5]decan-3-one scaffold and its analogs, particularly the 1,3,8-triazaspiro[4.5]decan-4-one series, have proven to be a fertile ground for the discovery of potent and selective modulators of the ORL-1 receptor. The SAR studies highlighted in this guide underscore the importance of specific structural features, such as bulky lipophilic substituents at the N8-position and the potential for hydrogen bonding interactions, in achieving high affinity and functional activity.
Future research in this area should focus on a more systematic exploration of the 2,8-diazaspiro[4.5]decan-3-one core to delineate its full potential as a privileged scaffold for ORL-1 receptor ligands. The detailed experimental protocols provided herein offer a robust framework for the pharmacological characterization of novel analogs, enabling a deeper understanding of their therapeutic potential for a range of neurological and psychiatric disorders.
References
Corradi, S., Sorbi, C., Brasili, L., & Tait, A. (2014). Synthesis and Structure-Activity Relationships of Triazaspirodecanone Derivatives as Nociceptin/Orphanin FQ Receptor Ligands. Chemical Biology & Drug Design, 86(2), 165-172. [Link]
National Center for Biotechnology Information. (2012). GTPγS Binding Assays. In Assay Guidance Manual. [Link]
Toll, L., et al. (2014). Discovery of Spiro[cyclohexane-dihydropyrano[3,4-b]indole]-amines as Potent NOP and Opioid Receptor Agonists. ACS Medicinal Chemistry Letters, 5(9), 1002-1007. [Link]
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. [Link]
Vasavda, C., et al. (2017). Measuring G-protein-coupled Receptor Signaling via Radio-labeled GTP Binding. Journal of Visualized Experiments, (124), 55561. [Link]
Jenck, F., et al. (2000). A synthetic agonist at the orphanin FQ/nociceptin receptor ORL1: Anxiolytic profile in the rat. Proceedings of the National Academy of Sciences, 97(9), 4938-4943. [Link]
Corrado, S., Sorbi, C., Brasili, L., & Tait, A. (2011). Synthesis and structural characterization of spiroxatrine derivatives as potential non-peptide ligands for NOP receptor. IRIS Unimore. [Link]
Fawzi, A. B., et al. (1997). Nociceptin activation of the human ORL1 receptor expressed in Chinese hamster ovary cells: functional homology with opioid receptors. European Journal of Pharmacology, 336(2-3), 233-242. [Link]
Albanese, V., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2505907. [Link]
Albanese, V., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. PubMed Central. [Link]
Bylund, D. B., & Toews, M. L. (1993). Radioligand Binding Methods: Practical Guide and Tips. American Journal of Physiology-Lung Cellular and Molecular Physiology, 265(5), L421-L429. [Link]
Lewis, J. W., et al. (2012). Structural Determinants of Opioid and NOP Receptor Activity in Derivatives of Buprenorphine. ACS Medicinal Chemistry Letters, 3(7), 584-588. [Link]
Albanese, V., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. PubMed. [Link]
Papathanasiou, K., et al. (2021). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Molbank, 2021(2), M1228. [Link]
Hawes, B. E., et al. (1998). Nociceptin (ORL-1) and mu-opioid receptors mediate mitogen-activated protein kinase activation in CHO cells through a Gi-coupled signaling pathway: evidence for distinct mechanisms of agonist-mediated desensitization. Journal of Neurochemistry, 71(3), 1024-1033. [Link]
Henderson, G., & McKnight, A. T. (2002). The ORL1 Receptor: Molecular Pharmacology and Signalling Mechanisms. Neurosignals, 11(4), 197-212. [Link]
Cilibrizzi, A., et al. (2018). Nociceptin /Orphanin FQ Peptide (NOP) Receptor Modulators: An Update in Structure-Activity Relationships. Current Medicinal Chemistry, 25(3), 325-347. [Link]
Comparative Guide: Validating Target Engagement of 2,8-Diazaspiro[4.5]decane-based Inhibitors
Executive Summary: The "Spiro" Advantage and the Validation Challenge[1] The 2,8-diazaspiro[4.5]decane scaffold has emerged as a privileged structure in modern medicinal chemistry, particularly for targets such as RIPK1...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Spiro" Advantage and the Validation Challenge[1]
The 2,8-diazaspiro[4.5]decane scaffold has emerged as a privileged structure in modern medicinal chemistry, particularly for targets such as RIPK1 , sEH (Soluble Epoxide Hydrolase), and GPCRs (e.g., CCR4, Sigma receptors). Unlike flat aromatic systems, this scaffold introduces high Fsp³ character (three-dimensionality) and structural rigidity, which improves solubility and metabolic stability while restricting the pharmacophore in a bioactive conformation.[1][2]
However, validating the Target Engagement (TE) of these inhibitors presents unique challenges. Their enhanced lipophilicity and rigid geometry can lead to high non-specific binding or "sticky" behavior in cellular assays. Therefore, relying solely on phenotypic outputs (e.g., cell death, cytokine release) is insufficient. You must prove the molecule physically occupies the target binding pocket within the live cell.
This guide compares the three industry-standard methodologies for validating this specific class of inhibitors: NanoBRET™ , CETSA , and SPR .
Strategic Framework: Selecting the Validation Vector
The following decision matrix outlines the logical flow for validating a spirocyclic inhibitor, moving from biophysical baselines to cellular confirmation.
Figure 1: Strategic workflow for validating target engagement. Blue indicates biophysical assays; Green and Red represent cellular assays depending on target availability.
Comparative Methodology
Method A: NanoBRET™ Target Engagement (The Quantitative Gold Standard)
Best For: Determining precise intracellular affinity (Ki) and residence time.
Relevance to Scaffold: 2,8-diazaspiro[4.5]decane derivatives are often designed as competitive inhibitors. NanoBRET relies on competitive displacement of a tracer, making it the most direct way to prove your inhibitor binds to the orthosteric site rather than just stabilizing the protein allosterically (or non-specifically).
Mechanism
NanoBRET uses Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase fused to the target protein (energy donor) and a cell-permeable fluorescent tracer (energy acceptor).[3][4] When your inhibitor binds, it displaces the tracer, decreasing the BRET signal.
Protocol: Intracellular Kinase/Enzyme Engagement
Pre-requisite: HEK293 cells transfected with NanoLuc-Target fusion vector.
Tracer Optimization (Day 1):
Titrate the fluorescent tracer (e.g., K-4 or K-5 for kinases) against the NanoLuc-Target to find the
.
Crucial Step: Use a tracer concentration
to ensure the assay remains sensitive to your inhibitor.
Inhibitor Treatment (Day 2):
Plate transfected cells (20,000 cells/well) in 96-well non-binding surface plates.
Add the tracer at the determined fixed concentration.
Add the 2,8-diazaspiro[4.5]decane inhibitor in a dose-response series (e.g., 0.1 nM to 10 µM).
Note: Do not pre-incubate the inhibitor before the tracer; add them simultaneously to establish competitive equilibrium.
Incubation:
Incubate for 2 hours at 37°C. (Spiro-compounds are generally membrane permeable; digitonin permeabilization is rarely needed unless the target is strictly nuclear and the compound is hydrophilic).
Read Donor emission (460nm) and Acceptor emission (618nm) on a BRET-compatible plate reader (e.g., GloMax).
Calculation:
Calculate MilliBRET units (mBU). Plot mBU vs. [Inhibitor] to determine the
.
Convert to apparent intracellular affinity (
) using the Cheng-Prusoff equation adapted for BRET:
Method B: Cellular Thermal Shift Assay (CETSA) (The Label-Free Alternative)
Best For: Validating binding to endogenous protein (no cloning required) and checking for off-target stabilization.
Relevance to Scaffold: Because spiro-compounds are rigid, they often induce significant thermal stabilization upon binding. However, highly lipophilic spiro-derivatives can sometimes cause protein precipitation independent of specific binding. CETSA controls must be rigorous.
Protocol: The "Melt Curve" Strategy
Treatment:
Treat live cells (e.g., Jurkat or U937 for RIPK1 targets) with the inhibitor (at 5x
) for 1 hour at 37°C.
Include a DMSO control vehicle.
Thermal Challenge:
Aliquot cell suspension into PCR tubes.
Heat individual tubes to a gradient of temperatures (e.g., 40°C to 65°C) for 3 minutes.
Cool immediately to room temperature (25°C) for 3 minutes.
Lysis & Separation:
Lyse cells using a mild detergent buffer (e.g., 0.4% NP-40) supplemented with protease inhibitors.
Centrifuge at 20,000 x g for 20 minutes at 4°C.
Critical: The supernatant contains the stabilized (soluble) protein. The unstable/unbound protein has denatured and precipitated into the pellet.
Detection:
Analyze supernatants via Western Blot or AlphaLISA specific to the target.
Analysis:
Plot signal intensity vs. Temperature.
A shift in the melting temperature (
) to the right (higher temperature) in the treated sample confirms Target Engagement.
Method C: Surface Plasmon Resonance (SPR) (The Biophysical Control)
Best For: Determining
and (kinetics) and validating stoichiometry.
Relevance to Scaffold: Essential to prove that the "binding" seen in cells isn't just the lipophilic spiro-ring sticking to the cell membrane. SPR uses purified protein, providing a "clean" interaction baseline.
Protocol Snapshot
Sensor Chip: CM5 or NTA chip (depending on protein tag).
Immobilization: Capture the target protein (Ligand) to ~2000 RU.
Injection: Inject the 2,8-diazaspiro[4.5]decane inhibitor (Analyte) in a multi-cycle kinetics mode.
Solvent Correction: Mandatory. These inhibitors are often dissolved in DMSO. Perform a DMSO calibration curve (0.5% to 5%) to correct for bulk refractive index changes.
Data Presentation: Performance Comparison
Feature
NanoBRET™ (Recommended)
CETSA (Western Blot)
SPR (Biophysical)
Primary Output
Intracellular Affinity (), Occupancy
Thermal Stability ( shift)
Kinetics ()
Cellular Context
Yes (Live cells)
Yes (Live cells or lysate)
No (Purified protein)
Quantitation
High (Ratiometric, robust)
Semi-Quantitative
High (Direct binding)
Throughput
High (96/384-well)
Low (Western Blot bottleneck)
Medium
Spiro-Scaffold Risk
Low (Competitive mode rules out non-specifics)
Medium (Lipophilic compounds can alter non-specifically)
Low (Controlled surface)
Requirement
Tagged Protein (NanoLuc)
Specific Antibody
Purified Protein
Mechanism of Action Visualization
Understanding how the 2,8-diazaspiro[4.5]decane inhibitor engages the target is critical for interpreting these assays.
Figure 2: Mechanism of NanoBRET. The 2,8-diazaspiro[4.5]decane inhibitor (Green) displaces the tracer, breaking the energy transfer loop.
References
Robers, M. B., et al. (2015). Target engagement and drug residence time can be observed in living cells with BRET.[4] Nature Communications.
Molina, D. M., et al. (2013). Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay.[3][5] Science.
Zheng, Y., & Tice, C. M. (2016).[6] The utilization of spirocyclic scaffolds in novel drug discovery.[1][2][6][7][8] Expert Opinion on Drug Discovery.[6] (Discusses Fsp3 and rigidity advantages).
Kato, Y., et al. (2013).[9] Discovery of 2,8-diazaspiro[4.5]decane-based trisubstituted urea derivatives as highly potent soluble epoxide hydrolase inhibitors.[9] Bioorganic & Medicinal Chemistry Letters.[9][10]
Executive Summary & Chemical Profile Objective: To define the safe handling, segregation, and final disposal protocols for 2,8-Diazaspiro[4.5]decan-3-one hydrochloride . Scope: This guide applies to laboratory-scale quan...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Profile
Objective: To define the safe handling, segregation, and final disposal protocols for 2,8-Diazaspiro[4.5]decan-3-one hydrochloride .
Scope: This guide applies to laboratory-scale quantities (mg to kg) typically encountered in drug discovery and medicinal chemistry workflows.
As a Senior Application Scientist, I must emphasize that while this compound is a stable salt, its classification as a bioactive spiro-amine intermediate necessitates rigorous containment. Do not assume drain disposal is acceptable simply because it is a water-soluble hydrochloride salt. [1][2][3]
Effective disposal begins at the bench. You must segregate this compound based on its physical state and the solvent matrix it is dissolved in.
A. Solid Waste (Pure Compound)[1]
Container: High-density polyethylene (HDPE) or glass wide-mouth jars.
Labeling: Must read "Hazardous Waste - Toxic Solids."[1]
Prohibition: Never dispose of solids in regular trash or "sharps" containers unless the sharp is contaminated with the specific chemical.
B. Liquid Waste (Reaction Mixtures/Mother Liquors)[1]
Aqueous Streams: Even if the compound is dissolved in water, it must be collected in "Aqueous Hazardous Waste" carboys. Do not pour down the drain.
Organic Streams: If dissolved in DMSO, DMF, or Methanol, collect in "Organic Solvent Waste" carboys.[1] Segregate halogenated (e.g., DCM) from non-halogenated solvents.[1]
Detailed Disposal Workflows
The following protocols are designed to be self-validating—meaning the steps inherently prevent cross-contamination or accidental release.
Protocol A: Solid Waste Disposal (Primary Method)
Use this for expired stock, spills, or contaminated weighing paper.[1][2]
Containment: Transfer the solid material into a clear, sealable polyethylene bag (minimum 4 mil thickness).
Secondary Containment: Place the sealed bag into a rigid hazardous waste drum (fiber or poly) lined with a chemically resistant liner.[1]
Labeling: Affix a hazardous waste tag detailing the constituents (e.g., "95% 2,8-Diazaspiro[4.5]decan-3-one HCl, 5% Cellulose").[1]
Final Disposition:High-Temperature Incineration. This is the only method that guarantees the destruction of the spiro-cyclic core.[1]
Protocol B: Aqueous Solution Disposal
Use this for aqueous layers from extractions or dissolved stock solutions.[3]
pH Check: Measure the pH of the waste stream.
Causality: As a hydrochloride salt, the solution may be acidic.
Adjustment (Optional but Recommended): If pH < 4, neutralize carefully with dilute Sodium Bicarbonate (NaHCO₃) to pH 6–8 before adding to the waste carboy.
Safety Note: This prevents gas generation or polymerization when mixed with other alkaline wastes in the central accumulation area.
Collection: Pour into an HDPE carboy labeled "Aqueous Waste with Toxic Organics."
Final Disposition: Fuel blending or wastewater treatment with activated carbon polishing (off-site).
Waste Segregation Decision Matrix
The following logic flow ensures you choose the correct waste stream every time.
Figure 1: Decision matrix for segregating 2,8-Diazaspiro[4.5]decan-3-one HCl waste streams. Note that aqueous streams must not be poured down the drain.[3][5][6]
Regulatory & Compliance Framework
In the United States, this compound falls under the Resource Conservation and Recovery Act (RCRA) .[1] While it may not have a specific "P" or "U" list code, it must be characterized by the generator.
RCRA Status: Non-Listed Hazardous Waste.
Characteristic Check: It does not typically exhibit Ignitability (D001), Corrosivity (D002), or Reactivity (D003) in its pure salt form.[1]
Generator Responsibility: You must classify it as "Hazardous Waste - Toxic" due to its GHS acute toxicity profile.[1]
EPA Waste Code Suggestion: If mixed with flammable solvents, use D001 . If pure, manifest as "Non-RCRA Regulated Hazardous Waste" (unless state regulations differ, e.g., California Title 22).[1]
Emergency Spill Response
Scenario: You spill 5g of powder on the benchtop.
PPE Upgrade: Immediately don nitrile gloves (double gloved recommended) , safety goggles, and an N95 particulate respirator (to prevent inhalation of dust, which causes respiratory irritation).[1]
Containment: Cover the spill with a damp paper towel to prevent dust aerosolization.
Cleanup:
Scoop up the damp powder/towel mixture using a plastic spatula.
Place in a Ziploc bag.
Wipe the surface with a soap/water solution, followed by ethanol.
Disposal: Treat all cleanup materials (towels, gloves) as Solid Hazardous Waste (Protocol A).[1]
References
PubChem. (2024).[1] 2,8-Diazaspiro[4.5]decan-3-one hydrochloride Compound Summary. National Library of Medicine. [Link][1][3]
U.S. Environmental Protection Agency (EPA). (2024).[1] Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. [Link]
European Chemicals Agency (ECHA). (2024).[1] Substance Information: 2,8-Diazaspiro[4.5]decan-3-one hydrochloride. [Link][1][2][3]
Navigating the Safe Handling of 2,8-Diazaspiro[4.5]decan-3-one Hydrochloride: A Comprehensive Guide
For Researchers, Scientists, and Drug Development Professionals As a novel spirocyclic amine, 2,8-Diazaspiro[4.5]decan-3-one hydrochloride presents unique opportunities in drug discovery and development. Its handling, ho...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
As a novel spirocyclic amine, 2,8-Diazaspiro[4.5]decan-3-one hydrochloride presents unique opportunities in drug discovery and development. Its handling, however, demands a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, in-depth information on the personal protective equipment (PPE), handling procedures, and disposal of this compound, ensuring a safe and efficient laboratory environment.
Hazard Identification and Risk Assessment
Understanding the inherent risks of a chemical is the foundation of safe handling. 2,8-Diazaspiro[4.5]decan-3-one hydrochloride is classified under the Globally Harmonized System (GHS) with the following hazard statements:
These classifications necessitate a comprehensive approach to personal protection to prevent accidental exposure. The primary routes of exposure are ingestion, skin contact, eye contact, and inhalation.
Personal Protective Equipment (PPE): Your First Line of Defense
The consistent and correct use of appropriate PPE is non-negotiable when handling 2,8-Diazaspiro[4.5]decan-3-one hydrochloride. The following table outlines the recommended PPE, grounded in established safety standards.
PPE Category
Item
Standard/Specification
Rationale
Eye and Face Protection
Safety glasses with side shields or goggles
ANSI Z87.1 / EN 166
Protects against splashes and airborne particles that can cause serious eye irritation.
Face shield
ANSI Z87.1 / EN 166
Recommended when there is a significant risk of splashing.
Hand Protection
Chemical-resistant gloves
ASTM F739 / EN 374
Prevents skin contact, which can be harmful and cause irritation. Nitrile or neoprene gloves are generally recommended for handling amine hydrochlorides. Always inspect gloves for integrity before use and practice proper removal techniques to avoid contaminating your skin.
Body Protection
Laboratory coat
Provides a removable barrier to protect personal clothing from contamination.
Chemical-resistant apron
Recommended when handling larger quantities or when there is a higher risk of splashes.
Respiratory Protection
NIOSH-approved respirator
Required when handling the powder outside of a certified chemical fume hood or in case of a spill that generates dust. A respirator with an organic vapor/acid gas (OV/AG) cartridge and a P95 or P100 particulate filter is recommended for comprehensive protection.
Engineering Controls: Creating a Safe Workspace
Engineering controls are the most effective way to minimize exposure to hazardous chemicals. When working with 2,8-Diazaspiro[4.5]decan-3-one hydrochloride, the following should be in place:
Chemical Fume Hood: All weighing and handling of the solid compound should be performed in a certified chemical fume hood to prevent inhalation of airborne particles.
Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive emissions are diluted and removed.
Eyewash Stations and Safety Showers: These must be readily accessible and regularly tested. In case of accidental exposure, immediate flushing is critical.[5]
Standard Operating Procedure: A Step-by-Step Workflow for Safe Handling
The following workflow provides a procedural guide for the safe handling of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride from receipt to disposal.
Caption: Safe Handling Workflow Diagram
Spills and Emergency Procedures: Preparedness is Key
In the event of a spill or accidental exposure, a swift and informed response is crucial.
5.1. Spills:
Minor Spill (Contained in Fume Hood):
Ensure proper PPE is worn.
Absorb the spill with an inert material (e.g., vermiculite, sand).
Carefully scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.
Decontaminate the area with a suitable solvent, followed by soap and water.
Contact your institution's Environmental Health and Safety (EHS) department immediately.
5.2. Accidental Exposure:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[5] Seek immediate medical attention.
Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.
Disposal Plan: Responsible Stewardship
Proper disposal of 2,8-Diazaspiro[4.5]decan-3-one hydrochloride and its contaminated waste is essential to protect the environment and ensure regulatory compliance.
Waste Segregation: All waste contaminated with this compound, including empty containers, used PPE, and spill cleanup materials, must be segregated as hazardous chemical waste.
Containerization: Use clearly labeled, sealed, and compatible containers for waste storage.
Licensed Disposal: All hazardous waste must be disposed of through a licensed and reputable waste disposal contractor. Do not dispose of this chemical down the drain or in regular trash.
By adhering to these guidelines, researchers can confidently and safely work with 2,8-Diazaspiro[4.5]decan-3-one hydrochloride, fostering a culture of safety and scientific excellence.
References
Angene Chemical. (2021, May 1). Safety Data Sheet: tert-Butyl 8-oxo-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate. Retrieved from [Link]
Capot Chemical. (2026, January 7). MSDS of 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione. Retrieved from [Link]
PubChem. (n.d.). 2,8-Diazaspiro(4.5)decan-3-one hydrochloride. Retrieved from [Link]
Research Safety. (n.d.). Emergency Procedures for Incidents Involving Chemicals. Retrieved from [Link]
Unknown. (n.d.). Emergency Response Guide for Laboratories. Retrieved from [Link]